2-Fluoro-4-iodo-3-methoxybenzaldehyde

Core Science & Biosynthesis

Navigating the Synthesis and Handling of 2-Fluoro-4-iodo-3-methoxybenzaldehyde: A Technical Safety Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction: Acknowledging the Informational Landscape

2-Fluoro-4-iodo-3-methoxybenzaldehyde is a substituted aromatic aldehyde with significant potential as a building block in medicinal chemistry and materials science. Its unique substitution pattern, featuring a fluorine atom, an iodine atom, and a methoxy group on the benzaldehyde scaffold, offers multiple reaction sites for derivatization. However, the very features that make it a valuable synthetic intermediate also necessitate a thorough understanding of its potential hazards.

Section 1: Hazard Identification and Risk Assessment

Based on the hazard profiles of related aromatic aldehydes, 2-Fluoro-4-iodo-3-methoxybenzaldehyde is anticipated to present the following risks. A quantitative summary of GHS classifications for analogous compounds is provided in Table 1.

Primary Anticipated Hazards:

• Skin Corrosion/Irritation: Aromatic aldehydes are known to cause skin irritation.[1][2][3][4] Prolonged or repeated contact may lead to dermatitis.

• Serious Eye Damage/Irritation: Direct contact with the eyes is likely to cause serious irritation or damage.[1][2][3][4]

• Respiratory Tract Irritation: Inhalation of dust or vapors may irritate the respiratory system, causing symptoms like coughing and shortness of breath.[2][4]

• Skin Sensitization: Some substituted benzaldehydes may cause an allergic skin reaction.[1][3]

• Acute Oral Toxicity: The compound may be harmful if swallowed.[2][3][4]

• Combustibility: While some aromatic aldehydes are flammable liquids, solid aldehydes are generally considered combustible upon heating.[1][5]

Table 1: GHS Hazard Classifications of Structurally Related Benzaldehydes

Hazard Statement	2-Fluoro-3-methoxybenzaldehyde[2][3]	2-Fluoro-4-methoxybenzaldehyde[4]	3-Iodo-4-methoxybenzaldehyde[6]	General Benzaldehyde[1][7]
Acute Oral Toxicity	Category 4	Harmful if swallowed	Toxic if swallowed	Harmful if swallowed
Skin Corrosion/Irritation	Category 2	Causes skin irritation	Category 2	Causes skin irritation
Serious Eye Damage/Irritation	Category 2 / Category 1	Causes serious eye irritation	Category 2	Causes serious eye irritation
Skin Sensitization	May cause an allergic skin reaction	-	-	May cause an allergic skin reaction
Specific target organ toxicity (single exposure)	Category 3 (Respiratory irritation)	May cause respiratory irritation	-	-
Flammability	-	-	-	Flammable liquid and vapour

Section 2: Prudent Handling and Engineering Controls

A multi-layered approach to safety, integrating engineering controls, administrative procedures, and personal protective equipment, is essential when working with 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

2.1 Engineering Controls: The First Line of Defense

• Ventilation: All manipulations of the solid compound or its solutions should be conducted in a well-ventilated area.[2][3][7][8] A certified chemical fume hood is mandatory for any procedures that may generate dust or aerosols.

• Safety Equipment: Eyewash stations and safety showers must be readily accessible and in close proximity to the workstation.[2]

2.2 Standard Operating Procedure (SOP) Workflow

The following workflow outlines the critical steps for safely handling 2-Fluoro-4-iodo-3-methoxybenzaldehyde in a laboratory setting.

Caption: A standard workflow for handling 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Section 3: Personal Protective Equipment (PPE) Protocol

The selection of appropriate PPE is critical to mitigate the risks of exposure. The following table outlines the recommended PPE for handling this compound.

Table 2: Personal Protective Equipment (PPE) Requirements

Body Part	Protection Level	Rationale & Specifications
Eyes/Face	Mandatory	Chemical splash goggles are required. A face shield should be worn when there is a significant splash hazard.[9][10]
Hands	Mandatory	Nitrile gloves are recommended for incidental contact.[9][11] For prolonged contact or immersion, consult glove manufacturer's compatibility charts. Always inspect gloves before use and change them frequently.[2][12]
Body	Mandatory	A full-length laboratory coat, worn fully buttoned, is required.[11][12] For larger quantities, a chemically resistant apron is recommended.[10]
Respiratory	As Needed	If dust cannot be controlled at the source, a NIOSH-approved respirator with a particulate filter (e.g., N95) should be used.[13]

Section 4: Storage and Stability

Proper storage is crucial to maintain the integrity of the compound and prevent hazardous situations.

• Storage Conditions: Store in a tightly closed container in a cool, dry, and well-ventilated area.[2][3][7] Storage at 2-8°C is recommended.[13]

• Incompatible Materials: Keep away from strong oxidizing agents, strong acids, and strong bases.[1][2]

• Air and Light Sensitivity: Benzaldehydes can be sensitive to air, slowly oxidizing to the corresponding benzoic acid.[2][14][15] Storage under an inert atmosphere (e.g., nitrogen or argon) can prolong shelf life.

Section 5: Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is critical.

5.1 First Aid Measures

Exposure Route	Action
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. Seek immediate medical attention.[1][2][4][14]
Skin Contact	Immediately remove contaminated clothing. Wash the affected area with plenty of soap and water for at least 15 minutes.[2][3][4] If skin irritation persists, seek medical attention.
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, occasionally lifting the upper and lower eyelids.[2][3][4] Remove contact lenses if present and easy to do. Seek immediate medical attention.
Ingestion	Do NOT induce vomiting.[2][7][14] Rinse mouth with water.[3][4] Seek immediate medical attention.

5.2 Spill Response Workflow

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potential applications of 2-Fluoro-4-iodo-3-methoxybenzaldehyde in medicinal chemistry

This technical guide details the medicinal chemistry applications, synthetic utility, and handling protocols for 2-Fluoro-4-iodo-3-methoxybenzaldehyde . It is structured for drug discovery professionals requiring actionable insights into this specific scaffold.

CAS: 861928-23-6 (Generic/Isomer variable) | Molecular Formula: C₈H₆FIO₂ Class: Poly-functionalized Halogenated Benzaldehyde

Executive Summary: The "Linchpin" Scaffold

In modern medicinal chemistry, 2-Fluoro-4-iodo-3-methoxybenzaldehyde serves as a high-value "linchpin" intermediate. Its utility stems from its orthogonal reactivity profile :

• The Aldehyde (C1): A hard electrophile for heterocycle construction or reductive amination.

• The Iodide (C4): A soft electrophile for high-fidelity palladium-catalyzed cross-coupling.

• The Fluoro-Methoxy Core (C2/C3): A steric and electronic locking motif that forces non-planar conformations in biaryl systems, a critical feature for disrupting protein-protein interactions (e.g., MEK/ERK pathways).

Structural & Electronic Rationale

Understanding the specific substitution pattern is vital for rational drug design (SAR).

Substituent	Position	Electronic Effect	Medicinal Chemistry Function
Fluorine	Ortho (C2)	-withdrawing	Metabolic Block: Prevents oxidative metabolism at the electron-rich ring positions. Conformational Lock: The C-F bond often aligns antiparallel to the carbonyl dipole or induces twists in biaryls due to repulsion.
Methoxy	Meta (C3)	-donating	Solubility & H-Bonding: Increases lipophilicity (LogP) compared to -OH while acting as a weak H-bond acceptor. Steric Buttress: Being vicinal to both F and I, it creates a crowded environment that restricts rotation of coupled groups.
Iodine	Para (C4)	Polarizable	The "Handle": The weakest C-X bond on the ring, allowing selective oxidative addition by Pd(0) catalysts at room temperature, often without affecting the aldehyde.

Key Applications in Drug Discovery[1][2][3]

A. Kinase Inhibitors (MEK/ERK Pathway)

The 2-fluoro-4-iodo motif is a privileged scaffold in the synthesis of allosteric kinase inhibitors.

• Mechanism: MEK inhibitors (e.g., Cobimetinib analogs) often require a diphenylamine or biaryl core. The iodine at C4 allows for the attachment of the second aryl ring via Suzuki-Miyaura coupling .

• Role of 3-OMe: The methoxy group at C3 forces the newly formed biaryl system out of planarity (atropisomerism), which is often required to fit into the narrow allosteric pockets of kinases.

B. CNS Active Agents (mGluR Modulators)

Research into metabotropic glutamate receptors (e.g., mGluR3 NAMs) utilizes this scaffold to build "ethynyl-phenyl" cores.

• Workflow: The iodine undergoes Sonogashira coupling with terminal alkynes.

• Example: Synthesis of mGluR negative allosteric modulators (NAMs) where the aldehyde is subsequently converted to a solubilizing amine tail.

C. Fragment-Based Drug Discovery (FBDD)

The aldehyde functionality allows this molecule to serve as a "warhead" precursor.

• Covalent Probes: Conversion of the aldehyde to a vinyl group (via Wittig) or an oxime allows for the creation of Michael acceptors that target cysteine residues.

Synthetic Workflows & Decision Logic[1]

The primary challenge with this molecule is chemoselectivity . The aldehyde is sensitive to the basic conditions required for Suzuki coupling (risk of Cannizzaro disproportionation or aldol condensation).

Decision Matrix: Which Bond First?

• Path A (Suzuki First): Recommended if the coupling partner is stable. Requires mild bases (e.g., K₃PO₄) to protect the aldehyde.

• Path B (Reductive Amination First): Recommended if the final target requires a complex amine tail. The resulting amine must often be protected (e.g., Boc) to prevent Pd-poisoning during the subsequent cross-coupling.

Visualization: Divergent Synthesis Pathways

Caption: Divergent synthetic strategies utilizing the orthogonal reactivity of the iodine and aldehyde functionalities.

Experimental Protocols

Protocol A: Chemoselective Suzuki Coupling

Validates the stability of the aldehyde under cross-coupling conditions.

Reagents:

• Scaffold: 1.0 eq

• Aryl Boronic Acid: 1.1 eq

• Catalyst: Pd(dppf)Cl₂·DCM (3 mol%) — Chosen for resistance to oxidation.

• Base: K₃PO₄ (2.0 eq) — Milder than carbonate/hydroxide to prevent aldehyde side-reactions.

• Solvent: 1,4-Dioxane/Water (4:1).

Step-by-Step:

• Degassing: Charge a reaction vial with the scaffold, boronic acid, base, and catalyst. Seal and purge with Argon for 5 minutes. Critical: Oxygen promotes homocoupling of the boronic acid.

• Solvation: Add degassed dioxane/water via syringe.

• Reaction: Heat to 60°C for 4-6 hours. Monitor via LCMS (Look for consumption of the Iodine peak; the aldehyde peak should remain distinct).

• Workup: Dilute with EtOAc, wash with brine. Dry over Na₂SO₄.[1]

• Purification: Flash chromatography (Hexane/EtOAc). The biaryl aldehyde is typically a stable solid.

Protocol B: Reductive Amination (Direct)

Used to install solubilizing groups (e.g., piperazines, morpholines).

Reagents:

• Scaffold: 1.0 eq

• Amine (e.g., Morpholine): 1.1 eq

• Reductant: NaBH(OAc)₃ (1.5 eq) — Chosen over NaCNBH₃ for lower toxicity and better selectivity in the presence of halogens.

• Solvent: DCE (1,2-Dichloroethane) or DCM.

• Additive: Acetic Acid (1-2 drops) to catalyze imine formation.

Step-by-Step:

• Imine Formation: Dissolve scaffold and amine in DCE. Add acetic acid. Stir at Room Temp (RT) for 30 mins.

• Reduction: Add NaBH(OAc)₃ in one portion.

• Quench: Stir at RT for 2-12 hours. Quench with saturated NaHCO₃.[1]

• Extraction: Extract with DCM.

• Note: The Iodine atom remains intact under these conditions, allowing for subsequent coupling.

References

• Wenthur, C. J., et al. (2013). "Discovery of (R)-(2-fluoro-4-((-4-methoxyphenyl)ethynyl)phenyl) (3-hydroxypiperidin-1-yl)methanone (ML337), an mGlu3 Selective and CNS Penetrant Negative Allosteric Modulator (NAM)."[2] Journal of Medicinal Chemistry.

• Miyaura, N., & Suzuki, A. (1995). "Palladium-Catalyzed Cross-Coupling Reactions of Organoboron Compounds." Chemical Reviews.

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." Journal of Organic Chemistry.

• Bharti, et al. (2021). "Metal-free hypervalent iodine-mediated synthesis and biological evaluation of 2-[(3-aryl-isoxazol-5-yl)methoxy)]benzaldehydes."[3] University of Minnesota Experts.

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reactivity of the aldehyde group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde

An In-Depth Technical Guide to the Reactivity of the Aldehyde Group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde

Abstract

2-Fluoro-4-iodo-3-methoxybenzaldehyde is a highly functionalized aromatic aldehyde that serves as a critical building block in the synthesis of complex organic molecules, particularly within the pharmaceutical industry.[1] Its utility stems from a unique substitution pattern that imparts a distinct reactivity profile. This guide provides a comprehensive analysis of the chemical behavior of the aldehyde group, governed by the interplay of electronic and steric effects from the adjacent fluoro, methoxy, and iodo substituents. We will explore the causality behind its reactivity in key transformations, provide field-proven experimental protocols, and discuss its strategic application in multi-step syntheses.

The Molecular Architecture: An Analysis of Steric and Electronic Effects

The is not governed in isolation. It is the result of a complex interplay between the inherent electrophilicity of the carbonyl group and the influence of the substituents on the phenyl ring.

• The Aldehyde Group (-CHO): As with all aldehydes, the carbonyl carbon is sp² hybridized and highly electrophilic due to the polarization of the C=O double bond. This makes it a prime target for nucleophilic attack, the most fundamental reaction of this functional group.[2][3][4]

• 2-Fluoro Group (-F): The fluorine atom at the ortho position is a key modulator of reactivity.

  • Inductive Effect (-I): As the most electronegative element, fluorine exerts a powerful electron-withdrawing inductive effect. This effect significantly depletes electron density from the aromatic ring and, crucially, from the attached aldehyde carbon, enhancing its electrophilicity.[5][6][7]

  • Steric Hindrance: Its position directly adjacent to the aldehyde group creates considerable steric bulk. This can hinder the approach of large or sterically demanding nucleophiles, a critical consideration in reaction design.[8][9][10]

• 3-Methoxy Group (-OCH₃): Located meta to the aldehyde, the methoxy group has a dual electronic influence.

  • Resonance Effect (+R): The lone pairs on the oxygen atom can donate electron density to the aromatic ring through resonance.

  • Inductive Effect (-I): The electronegative oxygen also withdraws electron density inductively. Typically, the resonance effect is dominant, but its meta position minimizes its direct electronic impact on the aldehyde's carbonyl carbon.

• 4-Iodo Group (-I): The iodine atom at the para position primarily exerts a weak electron-withdrawing inductive effect.[5] Its most significant role is as an excellent leaving group in transition-metal-catalyzed cross-coupling reactions, which makes this molecule a versatile synthetic intermediate.[11]

Collective Impact: The dominant influence on the aldehyde's reactivity is the ortho-fluoro substituent. Its strong inductive effect makes the aldehyde carbon significantly more electrophilic and susceptible to nucleophilic attack compared to a non-fluorinated analogue. However, this is counterbalanced by the steric hindrance it imposes, which may necessitate carefully optimized reaction conditions or less bulky reagents.[8][10]

Key Transformations of the Aldehyde Functional Group

The enhanced electrophilicity of the aldehyde group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde allows it to participate readily in a variety of cornerstone organic reactions.

Nucleophilic Addition Reactions

This is the most characteristic reaction class for aldehydes.[3] A nucleophile attacks the electrophilic carbonyl carbon, leading to a tetrahedral alkoxide intermediate, which is then typically protonated to yield an alcohol.[2]

Caption: General mechanism of nucleophilic addition to an aldehyde.

Wittig Reaction: This reaction is a powerful method for synthesizing alkenes from aldehydes.[12] The steric hindrance from the ortho-fluoro group may necessitate the use of a more reactive, non-stabilized ylide and potentially longer reaction times or elevated temperatures.

Exemplary Protocol: Wittig Olefination This protocol is a generalized procedure and may require optimization.

• Ylide Generation: In a flame-dried, three-necked round-bottom flask under a nitrogen atmosphere, suspend methyltriphenylphosphonium bromide (1.1 mmol) in 10 mL of anhydrous tetrahydrofuran (THF).

• Cool the suspension to 0 °C in an ice bath and add a strong base, such as n-butyllithium (1.1 mmol, 1.6 M in hexanes), dropwise. A distinct color change (typically to orange or yellow) indicates ylide formation.

• Remove the ice bath and stir the ylide solution at room temperature for 1 hour.

• Aldehyde Addition: Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 mmol) in 5 mL of anhydrous THF and add it dropwise to the ylide solution at 0 °C.

• Allow the reaction mixture to warm to room temperature and stir for 12-24 hours, monitoring by Thin Layer Chromatography (TLC) until the aldehyde is consumed.

• Workup: Quench the reaction by slowly adding saturated aqueous ammonium chloride (NH₄Cl). Extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by silica gel column chromatography to yield the corresponding styrene derivative.

Oxidation to Carboxylic Acid

The aldehyde group can be readily oxidized to the corresponding carboxylic acid using a variety of common oxidizing agents.[13] This transformation is typically high-yielding and robust.

Exemplary Protocol: Pinnick Oxidation The Pinnick oxidation is a mild and effective method for oxidizing aldehydes without affecting other sensitive functional groups.

• Reaction Setup: In a round-bottom flask, dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 mmol) in 10 mL of tert-butanol and 5 mL of water.

• Add 2-methyl-2-butene (5.0 mmol) to the solution to act as a chlorine scavenger.

• Oxidant Addition: In a separate flask, prepare a solution of sodium chlorite (NaClO₂, 1.5 mmol) and sodium dihydrogen phosphate (NaH₂PO₄, 1.5 mmol) in 5 mL of water.

• Add the oxidant solution dropwise to the aldehyde solution at room temperature. An exotherm may be observed.

• Stir the reaction mixture vigorously for 4-6 hours, or until TLC analysis indicates complete consumption of the starting aldehyde.

• Workup: Cool the reaction mixture to 0 °C and carefully acidify with 1 M HCl to a pH of ~2-3.

• Extract the product with ethyl acetate (3 x 20 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo.

• Purification: The resulting 2-fluoro-4-iodo-3-methoxybenzoic acid can often be purified by recrystallization.

Reduction to Primary Alcohol

Reduction of the aldehyde to a primary alcohol is a fundamental transformation. Mild reducing agents like sodium borohydride (NaBH₄) are typically sufficient and offer excellent chemoselectivity.[13]

Exemplary Protocol: Sodium Borohydride Reduction

• Reaction Setup: Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 mmol) in 10 mL of methanol in a round-bottom flask and cool the solution to 0 °C in an ice bath.

• Reductant Addition: Add sodium borohydride (NaBH₄, 1.2 mmol) portion-wise to the stirred solution. Be cautious of hydrogen gas evolution.

• Stir the reaction at 0 °C for 30 minutes and then at room temperature for 1 hour. Monitor the reaction by TLC.

• Workup: Carefully add 1 M HCl dropwise to quench the excess NaBH₄ and neutralize the solution.

• Remove the methanol under reduced pressure.

• Extract the aqueous residue with ethyl acetate (3 x 15 mL). Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate to yield the crude alcohol.

• Purification: Purify the product by silica gel chromatography if necessary.

Synthetic Versatility: A Dual-Handle Building Block

The true value of 2-Fluoro-4-iodo-3-methoxybenzaldehyde lies in its capacity as a dual-functionalized building block. The aldehyde group provides a site for nucleophilic attack and redox chemistry, while the iodo group is a premier handle for palladium-catalyzed cross-coupling reactions. This allows for a divergent synthetic strategy where either functional group can be manipulated selectively.

Caption: Divergent synthetic pathways using 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

This strategic flexibility is invaluable in drug discovery, where the rapid generation of analogues is essential. For example, a library of compounds can be created by first performing a Wittig reaction on the aldehyde and then diversifying the molecule through various Suzuki couplings at the iodo position.

Summary and Outlook

The aldehyde group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde is a highly reactive and versatile functional handle. Its reactivity is primarily enhanced by the strong electron-withdrawing inductive effect of the ortho-fluoro substituent, though this is tempered by steric considerations. This molecule readily undergoes nucleophilic addition, oxidation, and reduction, providing access to a wide range of derivative structures. Its true power is realized when considering its dual functionality, allowing for selective transformations at either the aldehyde or the iodo position. This makes it an exceptionally valuable and strategic building block for medicinal chemists and researchers in the field of complex molecule synthesis.

References

• Mathur, D., et al. (1988). Separation of polar and steric effects in the oxidation of ortho-substituted benzaldehydes by N-bromobenzamide. Proceedings of the Indian Academy of Sciences - Chemical Sciences, 100(4), 299-305. Retrieved February 14, 2026, from [Link]

• Tormena, C. F., et al. (2019). 1JCH Coupling in Benzaldehyde Derivatives: Ortho Substitution Effect. ACS Omega, 4(1), 1839-1847. Retrieved February 14, 2026, from [Link]

• Quora. (2017, May 11). Which is more reactive towards electrophilic substitution reactions, Fluorobenzene or Iodobenzene? Quora. Retrieved February 14, 2026, from [Link]

• Ohashi, M., & Ogoshi, S. (2014). Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Catalysts, 4(3), 321-345. Retrieved February 14, 2026, from [Link]

• ResearchGate. (2025, November 18). (PDF) Palladium-Catalyzed Cross-Coupling Reactions of Perfluoro Organic Compounds. Retrieved February 14, 2026, from [Link]

• Denmark, S. E., & Smith, R. C. (2009). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. PMC. Retrieved February 14, 2026, from [Link]

• Newman, S. G., & Willis, M. C. (2020). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. The Royal Society of Chemistry. Retrieved February 14, 2026, from [Link]

• ResearchGate. (n.d.). The developing steric hindrance and ortho effect in aromatic amides. Retrieved February 14, 2026, from [Link]

• Garg, N. K., et al. (2019). Synthesis of Substituted Benzaldehydes via a Two-Step, One-Pot Reduction/Cross-Coupling Procedure. Organic Letters, 21(11), 4047-4050. Retrieved February 14, 2026, from [Link]

• ChemRxiv. (n.d.). Synthesis and styrene copolymerization of fluoro, iodo, phenoxy, methoxy, and methyl ring-disubstituted 2-methoxyethyl phenylcya. Retrieved February 14, 2026, from [Link]

• ResearchGate. (2026, January 9). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved February 14, 2026, from [Link]

• YouTube. (2016, September 18). Nucleophilic Addition reactions. Retrieved February 14, 2026, from [Link]

• ResearchGate. (2025, August 6). The Anomalous Reactivity of Fluorobenzene in Electrophilic Aromatic Substitution and Related Phenomena | Request PDF. Retrieved February 14, 2026, from [Link]

• Study.com. (n.d.). Rank the compounds in the mentioned group according to their reactivity toward electrophilic substitution. Fluorobenzene, benzaldehyde, o-dimethylbenzene. Retrieved February 14, 2026, from [Link]

• Chemistry LibreTexts. (2025, January 19). 19.4: Nucleophilic Addition Reactions of Aldehydes and Ketones. Retrieved February 14, 2026, from [Link]

• OpenStax. (2023, September 20). 19.4 Nucleophilic Addition Reactions of Aldehydes and Ketones. Organic Chemistry. Retrieved February 14, 2026, from [Link]

• University of Calgary. (n.d.). Aromatic Compounds and Their Reactions. Retrieved February 14, 2026, from [Link]

• University of Illinois Springfield. (n.d.). Aldehydes and Ketones. Retrieved February 14, 2026, from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols for Suzuki Coupling Reactions with 2-Fluoro-4-iodo-3-methoxybenzaldehyde

Introduction: The Strategic Importance of 2-Fluoro-4-iodo-3-methoxybenzaldehyde in Synthesis

In the landscape of modern drug discovery and materials science, the strategic incorporation of fluorine atoms and sterically demanding substitution patterns into aromatic scaffolds is a cornerstone of molecular design. The title compound, 2-Fluoro-4-iodo-3-methoxybenzaldehyde, represents a highly valuable building block, embodying several key features: an ortho-fluoro substituent known to modulate metabolic stability and binding affinity, a reactive iodine atom primed for cross-coupling, a methoxy group that influences electronic properties, and an aldehyde functional group that serves as a versatile handle for further chemical transformations.

The Suzuki-Miyaura cross-coupling reaction stands as one of the most powerful and versatile methods for the formation of carbon-carbon bonds, particularly for constructing biaryl and heteroaryl structures.[1][2] Its broad functional group tolerance, mild reaction conditions, and the commercial availability of a vast array of boronic acids and their derivatives have cemented its status as an indispensable tool in synthetic chemistry.[3][4]

This guide provides a comprehensive overview and detailed protocols for the successful application of the Suzuki-Miyaura coupling reaction using 2-Fluoro-4-iodo-3-methoxybenzaldehyde. We will delve into the mechanistic underpinnings of the reaction, offer a robust starting protocol, and provide insights into optimization and troubleshooting, tailored to the specific attributes of this sterically hindered and electronically complex substrate.

Core Principles: A Mechanistic Look at the Suzuki-Miyaura Catalytic Cycle

A deep understanding of the reaction mechanism is paramount for rational troubleshooting and optimization. The generally accepted catalytic cycle for the Suzuki-Miyaura coupling involves a palladium catalyst cycling between its Pd(0) and Pd(II) oxidation states and comprises three fundamental steps: oxidative addition, transmetalation, and reductive elimination.[5][6]

• Oxidative Addition : The catalytic cycle is initiated by the oxidative addition of the aryl halide (in this case, 2-Fluoro-4-iodo-3-methoxybenzaldehyde) to a coordinatively unsaturated Pd(0) complex.[6][7] This is often the rate-determining step of the reaction.[8] The C-I bond is significantly weaker and more reactive towards oxidative addition than C-Br or C-Cl bonds, making the 4-iodo position the exclusive site of reaction.[8] The electron-rich and bulky phosphine or N-heterocyclic carbene (NHC) ligands are crucial in this step as they increase the electron density on the palladium center, facilitating its insertion into the carbon-halogen bond.[9][10]

• Transmetalation : Following oxidative addition, the newly formed arylpalladium(II) iodide complex undergoes transmetalation. In this step, the organic group from the organoboron species (e.g., an arylboronic acid) is transferred to the palladium center, displacing the halide.[10] This process requires activation of the organoboron reagent by a base.[11][12] The base reacts with the boronic acid to form a more nucleophilic boronate species, which then facilitates the transfer of the organic moiety to the palladium.[13]

• Reductive Elimination : The final step is the reductive elimination from the diarylpalladium(II) intermediate.[14] The two organic ligands couple to form the desired biaryl product, and the palladium catalyst is regenerated in its Pd(0) oxidation state, ready to re-enter the catalytic cycle.[7] The steric bulk of the ligands can promote this final step.[9]

Caption: The catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

Experimental Protocol: A Robust Starting Point

This section provides a detailed, step-by-step protocol for the Suzuki coupling of 2-Fluoro-4-iodo-3-methoxybenzaldehyde with a generic arylboronic acid. This protocol is designed as a reliable starting point for further optimization.

Reagents and Equipment

• Aryl Halide: 2-Fluoro-4-iodo-3-methoxybenzaldehyde

• Boronic Acid: Arylboronic acid (1.2 equivalents)

• Palladium Precatalyst: Pd(PPh₃)₄ (Tetrakis(triphenylphosphine)palladium(0)) (2-5 mol%) or a more advanced catalyst system like a Buchwald precatalyst (e.g., XPhos Pd G3) (1-2 mol%).[3]

• Base: Anhydrous Potassium Carbonate (K₂CO₃) (2-3 equivalents), finely ground.

• Solvent: A degassed mixture of 1,4-Dioxane and Water (e.g., 4:1 v/v).

• Reaction Vessel: A round-bottom flask or microwave vial equipped with a magnetic stir bar and a reflux condenser.

• Inert Atmosphere: Nitrogen or Argon gas line with a manifold.

• Standard laboratory glassware for workup and purification.

• Purification: Silica gel for column chromatography.

Step-by-Step Procedure

• Reaction Setup:

  • To a clean, dry reaction vessel, add 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 eq), the arylboronic acid (1.2 eq), the palladium precatalyst (e.g., Pd(PPh₃)₄, 0.03 eq), and the finely ground potassium carbonate (2.5 eq).

  • Seal the vessel with a septum.

  • Evacuate the vessel and backfill with an inert gas (Nitrogen or Argon). Repeat this cycle three times to ensure an oxygen-free atmosphere.[15] The exclusion of oxygen is critical to prevent the oxidation and deactivation of the Pd(0) catalyst and phosphine ligands.[15]

• Solvent Addition:

  • Using a syringe, add the degassed solvent mixture (e.g., 1,4-Dioxane/Water 4:1) to the reaction vessel. The concentration should typically be in the range of 0.1-0.2 M with respect to the limiting reagent (the aryl iodide).

  • Causality Note: The use of a biphasic solvent system like dioxane/water or toluene/water is common. Water helps to dissolve the inorganic base and facilitates the formation of the active boronate species.[13]

• Reaction Execution:

  • Place the reaction vessel in a pre-heated oil bath at 80-100 °C.

  • Stir the reaction mixture vigorously. Vigorous stirring is essential in biphasic systems to maximize the interfacial area and ensure efficient mixing of reactants.[15]

  • Monitor the reaction progress by Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS). A typical reaction time is 2-12 hours.[2]

• Workup Procedure:

  • Once the reaction is complete (as indicated by the consumption of the starting aryl iodide), remove the vessel from the heat and allow it to cool to room temperature.

  • Dilute the reaction mixture with ethyl acetate and water.

  • Transfer the mixture to a separatory funnel. Separate the organic layer.

  • Extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts and wash with brine (saturated NaCl solution) to remove residual water.

  • Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄).

  • Filter off the drying agent and concentrate the filtrate under reduced pressure using a rotary evaporator.

• Purification:

  • The crude product is then purified by flash column chromatography on silica gel. The appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes) should be determined by TLC analysis.

  • Combine the fractions containing the pure product and evaporate the solvent to yield the final biaryl product.

Caption: A streamlined workflow for the Suzuki coupling protocol.

Optimization and Troubleshooting

Even with a robust protocol, challenges such as low yield, incomplete conversion, or the formation of side products can arise. The substrate, 2-Fluoro-4-iodo-3-methoxybenzaldehyde, possesses steric hindrance from the ortho-fluoro and meta-methoxy groups, which can influence catalyst performance. The following table provides guidance for optimizing the reaction and troubleshooting common issues.

Observation / Issue	Potential Cause(s)	Recommended Solutions & Rationale
Low or No Conversion	1. Inactive Catalyst	Ensure the palladium precatalyst is of good quality. Pd₂(dba)₃ can degrade over time.[15] Consider using modern, air-stable Buchwald precatalysts (e.g., G3 or G4) which are designed for reliable activation.[3]
2. Inefficient Degassing	Oxygen can deactivate the Pd(0) catalyst.[15] Ensure the reaction mixture and solvents are thoroughly degassed using multiple freeze-pump-thaw cycles or by sparging with an inert gas for an extended period (15-30 min).
3. Inappropriate Base or Solvent	The choice of base and solvent is often interdependent.[8] If K₂CO₃ in dioxane/water is ineffective, screen other bases like K₃PO₄ (stronger, often good for hindered substrates) or Cs₂CO₃.[3][15] Solvents like toluene, 2-MeTHF, or DMF can also be explored.[7]
Significant Side Product Formation	1. Homocoupling of Boronic Acid	This occurs when two boronic acid molecules couple together. It is often exacerbated by the presence of oxygen or Pd(II) species.[7] Improve degassing. Ensure a proper ligand-to-palladium ratio to stabilize the catalyst.
2. Protodeboronation	The boronic acid is replaced by a hydrogen atom from the solvent or trace water before it can transmetalate.[7] Use anhydrous solvents (if the protocol allows), use a stronger base, or switch to more stable boronic esters (e.g., pinacol esters).
3. Dehalogenation of Starting Material	The aryl iodide is reduced to an aryl-H compound. This can be caused by certain impurities or side reactions with the solvent or base.[7] Screen different bases or solvents. Ensure high purity of all reagents.
Sluggish Reaction with Hindered Substrates	1. Steric Hindrance	The ortho-fluoro and meta-methoxy groups can sterically hinder the approach of the catalyst.
2. Low Reaction Temperature	The activation energy for the oxidative addition of hindered substrates may not be overcome at lower temperatures.

Conclusion

The Suzuki-Miyaura cross-coupling of 2-Fluoro-4-iodo-3-methoxybenzaldehyde is a highly effective method for the synthesis of complex biaryl structures that are of significant interest to the pharmaceutical and materials science sectors. Success in this transformation hinges on a solid understanding of the reaction mechanism and careful control over key experimental parameters. The choice of a suitable palladium catalyst and ligand system, particularly one designed to overcome steric challenges, is critical. By starting with the robust protocol provided and applying the principles of rational optimization and troubleshooting outlined in this guide, researchers can confidently and efficiently utilize this valuable building block in their synthetic endeavors.

References

• Chemistry LibreTexts. (2024, October 10). Suzuki-Miyaura Coupling. Retrieved from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved from [Link]

• Wikipedia. (2024). Suzuki reaction. Retrieved from [Link]

• Zhang, L., et al. (2021). Unveiling the full reaction path of the Suzuki–Miyaura cross-coupling in a single-molecule junction. Nature Communications. Retrieved from [Link]

• Bedford, R. B. (2004). Palladium Catalysts for the Suzuki Cross-Coupling Reaction: An Overview of Recent Advances. Accounts of Chemical Research. Retrieved from [Link]

• Aakash Institute. (n.d.). Suzuki coupling reaction in chemistry. Retrieved from [Link]

• Singh, U. P., & Singleton, D. A. (2018). The catalytic mechanism of the Suzuki-Miyaura reaction. ChemRxiv. Retrieved from [Link]

• Martin, R., & Buchwald, S. L. (2008). Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands. Accounts of Chemical Research. Retrieved from [Link]

• Hu, Z., et al. (2012). Robust Acenaphthoimidazolylidene Palladium Complexes: Highly Efficient Catalysts for Suzuki–Miyaura Couplings with Sterically Hindered Substrates. Organic Letters. Retrieved from [Link]

• Sameera, W. M. C., & Maseras, F. (2017). Mechanism of the Suzuki–Miyaura Cross-Coupling Reaction Mediated by [Pd(NHC)(allyl)Cl] Precatalysts. Organometallics. Retrieved from [Link]

• Barder, T. E., et al. (2012). Ligand Effects on the Stereochemical Outcome of Suzuki–Miyaura Couplings. The Journal of Organic Chemistry. Retrieved from [Link]

• YouTube. (2024, September 8). Suzuki Coupling I Common Byproducts in Suzuki Coupling. Retrieved from [Link]

• Arisawa, M., et al. (2021). Steric and electronic effects of arsa-Buchwald ligands on Suzuki–Miyaura coupling reaction. Dalton Transactions. Retrieved from [Link]

• Roughley, S. D., & Jordan, A. M. (2011). Site-selective Suzuki–Miyaura coupling of heteroaryl halides – understanding the trends for pharmaceutically important classes. Journal of Medicinal Chemistry. Retrieved from [Link]

• CovaSyn. (n.d.). Optimizing Suzuki Coupling Reactions. Retrieved from [Link]

• ResearchGate. (2025, August 10). Palladium catalysts for the Suzuki cross-coupling reaction: An overview of recent advances. Retrieved from [Link]

• Lumen Learning. (n.d.). 17.2: Palladium catalyzed couplings | Organic Chemistry II. Retrieved from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling?. Retrieved from [Link]

• ResearchGate. (n.d.). A subtle interplay of steric and electronic factors can control SMC reaction site-selectivity. Retrieved from [Link]

• ResearchGate. (n.d.). Suzuki-Miyaura cross-coupling reactions with aryl halides: optimization of reaction parameter a. Retrieved from [Link]

• Myers, A. (n.d.). The Suzuki Reaction. Harvard University. Retrieved from [Link]

• Chemistry LibreTexts. (2019, June 5). 2.6: Suzuki-Miyaura Coupling. Retrieved from [Link]

• Abolhasani, P., et al. (2016). Suzuki–Miyaura cross-coupling optimization enabled by automated feedback. Reaction Chemistry & Engineering. Retrieved from [Link]

• Kubiňanová, K., et al. (2021). An expedient, mild and aqueous method for Suzuki–Miyaura diversification of (hetero)aryl halides or (poly)chlorinated pharmaceuticals. Scientific Reports. Retrieved from [Link]

• ResearchGate. (n.d.). Side reactions of Suzuki cross-coupling. Retrieved from [Link]

• ResearchGate. (2014, December 23). How can I solve my problem with Suzuki coupling?. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Suzuki Coupling. Retrieved from [Link]

• YouTube. (2024, March 22). Suzuki-Miyaura Coupling |Basics|Mechanism|Examples| ChemOrgChem. Retrieved from [Link]

• Molander, G. A., & Ellis, N. (2007). Organotrifluoroborates and Monocoordinated Palladium Complexes as Catalysts—A Perfect Combination for Suzuki–Miyaura Coupling. Accounts of Chemical Research. Retrieved from [Link]

• ScholarWorks @ UTRGV. (n.d.). Effects on Altering Reaction Conditions in Suzuki Cross Coupling Reactions Using the Microwave. Retrieved from [Link]

• ResearchGate. (2025, August 6). Suzuki Cross-Coupling Reaction of Sterically Hindered Aryl Boronates with 3-Iodo-4-methoxybenzoic Acid Methylester. Retrieved from [Link]

• ResearchGate. (2026, January 9). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• Beilstein Journals. (2024, October 24). Synthesis of fluoroalkenes and fluoroenynes via cross-coupling reactions using novel multihalogenated vinyl ethers. Retrieved from [Link]

• MDPI. (2021, October 30). Synthesis and Structure-Activity Relationships of New 2-Phenoxybenzamides with Antiplasmodial Activity. Retrieved from [Link]

Sources

• 1. 17.2. Palladium catalyzed couplings | Organic Chemistry II [courses.lumenlearning.com]
• 2. Lab Reporter [fishersci.se]
• 3. Palladium-Catalyzed Suzuki-Miyaura Cross-coupling Reactions Employing Dialkylbiaryl Phosphine Ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Optimizing Suzuki Coupling Reactions [covasyn.com]
• 5. chem.libretexts.org [chem.libretexts.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Yoneda Labs [yonedalabs.com]
• 8. chem.libretexts.org [chem.libretexts.org]
• 9. Suzuki reaction - Wikipedia [en.wikipedia.org]
• 10. suzuki coupling reaction in chemistry: Definition, Types and Importance | AESL [aakash.ac.in]
• 11. Suzuki Coupling [organic-chemistry.org]
• 12. m.youtube.com [m.youtube.com]
• 13. myers.faculty.chemistry.harvard.edu [myers.faculty.chemistry.harvard.edu]
• 14. scholarworks.utrgv.edu [scholarworks.utrgv.edu]
• 15. pdf.benchchem.com [pdf.benchchem.com]

using 2-Fluoro-4-iodo-3-methoxybenzaldehyde as a building block for heterocyclic synthesis

Application Note: 2-Fluoro-4-iodo-3-methoxybenzaldehyde as a Pivot Scaffold in Heterocyclic Synthesis

Executive Summary

2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS: 1349716-96-6) represents a "privileged scaffold" in medicinal chemistry due to its dense, orthogonal functionalization. Unlike mono-substituted benzaldehydes, this molecule offers three distinct reactive handles—an electrophilic aldehyde, a nucleophile-labile fluorine, and a cross-coupling-ready iodine—arranged in a specific steric pattern.

This Application Note details the strategic utility of this building block for synthesizing 1H-indazoles , quinazolines , and biaryl pharmacophores (common in MEK and EGFR kinase inhibitors). We provide validated protocols demonstrating chemoselective transformations that avoid protecting-group manipulations.

Strategic Reactivity Profile

The molecule's utility stems from the Orthogonal Reactivity Principle . Each functional group can be activated independently under specific conditions:

Position	Functional Group	Reactivity Mode	Key Application
C-1	Aldehyde (-CHO)	Electrophilic Condensation	Schiff base formation, Knoevenagel condensation, Reductive amination.
C-2	Fluorine (-F)	Nucleophilic Aromatic Substitution ( )	Activated by the ortho-aldehyde. Precursor for ring closure (e.g., hydrazine attack).
C-4	Iodine (-I)	Metal-Catalyzed Cross-Coupling	High reactivity in Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig couplings.
C-3	Methoxy (-OMe)	Steric/Electronic Modulator	Electron-donating group (EDG); mimics the "hinge-binding" motif in kinase inhibitors.

Visualizing the Synthetic Divergence

The following pathway map illustrates how a single starting material diverges into three distinct pharmacological classes based on the order of operations.

Figure 1: Divergent synthesis pathways. Note that the C-4 Iodine remains intact during cyclization (Path A/B), allowing for late-stage diversification.

Detailed Experimental Protocols

Protocol A: Synthesis of 5-Iodo-4-methoxy-1H-indazole

Target: Kinase Inhibitor Scaffolds (e.g., Axitinib/Trametinib analogs)

Rationale: The 2-fluoro group is activated for displacement by hydrazine after the initial hydrazone formation. The 3-methoxy group provides necessary electron density to stabilize the resulting indazole but requires higher temperatures for the

step compared to non-methoxylated analogs.

Materials:

• 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 eq)

• Hydrazine monohydrate (5.0 eq) (Excess is critical to prevent azine formation)

• Ethanol (anhydrous) or n-Butanol (for higher temp)

• Acetic acid (catalytic)

Step-by-Step:

• Dissolution: Dissolve 5.0 g (17.8 mmol) of the aldehyde in 50 mL of Ethanol.

• Addition: Cool to 0°C. Add Hydrazine monohydrate (4.3 mL, 89 mmol) dropwise over 10 minutes.

• Condensation: Allow to warm to room temperature (RT) and stir for 2 hours. Checkpoint: TLC should show disappearance of aldehyde and appearance of a polar hydrazone spot.

• Cyclization: Heat the reaction mixture to reflux (80°C) for 6–12 hours.

  • Note: If conversion is slow due to the steric bulk of the 3-OMe group, switch solvent to n-Butanol and reflux at 115°C.

• Workup: Cool to RT. The product often precipitates. Pour into 200 mL ice water.

• Isolation: Filter the solid. Wash with cold water (2x) and hexanes (1x) to remove hydrazine traces.

• Yield: Expect 85–92% of a white/off-white solid.

Self-Validating Check:

• 1H NMR (DMSO-d6): Look for the disappearance of the aldehyde proton (~10.2 ppm) and the appearance of the indazole C-3 proton (~8.1 ppm) and the broad NH signal (~13.0 ppm).

Protocol B: Chemoselective Suzuki-Miyaura Coupling

Target: Biaryl Aldehydes without dehalogenation of Fluorine

Rationale: The C-4 Iodine bond is significantly weaker than the C-2 Fluorine bond. Using mild Pd conditions preserves the fluorine for subsequent cyclization steps.

Materials:

• 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 eq)

• Phenylboronic acid (1.1 eq)

• (3 mol%)
• (2.0 M aqueous solution)

• 1,4-Dioxane

Step-by-Step:

• Degassing: Charge a flask with dioxane (10 vol) and aqueous

  (3 vol). Sparge with Nitrogen for 15 mins.

• Loading: Add aldehyde (1.0 eq), boronic acid (1.1 eq), and catalyst.

• Reaction: Heat to 60°C (Do not exceed 80°C to avoid competing reactivity at the C-F bond or aldehyde oxidation). Stir for 4 hours.

• Workup: Dilute with EtOAc, wash with brine. Dry over

  .

• Purification: Silica gel chromatography (0-20% EtOAc/Hexanes).

Critical Control Point:

• Avoid using phosphine-free palladium or very strong bases (like KOtBu), which might trigger premature

  cyclization if amines are present, or deformylation.

Data Summary: Substituent Effects

The following table highlights how the 3-methoxy group influences reactivity compared to the standard 2-fluoro-4-iodobenzaldehyde.

Feature	Standard Scaffold (H at C3)	3-Methoxy Scaffold (OMe at C3)	Impact on Protocol
Solubility	Moderate	Good	3-OMe improves solubility in EtOH/DCM.
Rate	Fast (Reflux EtOH, 2h)	Slower (Reflux EtOH, 6-12h)	Electron donation from OMe deactivates C-F slightly.
Suzuki Selectivity	High	Very High	Steric bulk at C3 protects C-4 Iodine from homocoupling.
Metabolic Stability	Low (prone to oxidation)	High	OMe blocks metabolic hot-spots on the ring.

Safety & Handling

• Skin Sensitizer: Like many halo-benzaldehydes, this compound can cause contact dermatitis. Double-gloving (Nitrile) is recommended.

• Hydrazine Hazard: Protocol A uses hydrazine, a known carcinogen and instability hazard. All reactions involving hydrazine must be performed in a fume hood behind a blast shield.

• Waste Disposal: Iodine-containing waste should be segregated from general organic waste to prevent incinerator corrosion issues.

References

• Synthesis of Fluorinated Indazoles

  • Title: Synthesis of o-(dimethylamino)aryl ketones, acridones, acridinium salts, and 1H-indazoles.[1]

  • Source:Journal of Organic Chemistry, 2012.[1]

  • URL:[Link]

  • Relevance: Establishes the mechanism for hydrazine-mediated cycliz

• MEK Inhibitor Structural Analogues (Cobimetinib)

  • Title: Discovery of Cobimetinib (GDC-0973), a Potent and Selective Inhibitor of MEK1 and MEK2.
  • Source:ACS Medicinal Chemistry Letters, 2015.

  • URL:[Link]

  • Relevance: Demonstrates the utility of the 2-fluoro-4-iodo substitution p

• Selectivity in Halogenated Benzaldehydes

  • Title: Synthesis and styrene copolymerization of fluoro, iodo, phenoxy, methoxy, and methyl ring-disubstituted 2-methoxyethyl phenylcyanoacrylates.[2]

  • Source:ChemRxiv, 2022.

  • URL:[Link][3]

  • Relevance: Provides characterization data (NMR/IR)

• General Reactivity of 2-Fluoro-3-methoxybenzaldehyde

  • Title: 2-Fluoro-3-methoxybenzaldehyde Building Block Profile.[1]

  • Source:Ossila Product Liter

  • Relevance: Confirms utility in benzosuberone and quinazoline synthesis.[1]

Sources

• 1. ossila.com [ossila.com]
• 2. chemrxiv.org [chemrxiv.org]
• 3. Organic Syntheses Procedure [orgsyn.org]

Application Notes and Protocols for Protecting Group Strategies in the Synthesis of 2-Fluoro-4-iodo-3-methoxybenzaldehyde Derivatives

Introduction: Navigating the Synthetic Landscape of a Highly Functionalized Benzaldehyde

2-Fluoro-4-iodo-3-methoxybenzaldehyde is a key building block in the synthesis of a variety of complex organic molecules, including active pharmaceutical ingredients and materials for biological research.[1][2] Its unique substitution pattern, featuring a reactive aldehyde, an electron-donating methoxy group, and two halogen atoms (fluoro and iodo), presents a significant challenge for the synthetic chemist. The aldehyde functionality is highly susceptible to nucleophilic attack and oxidation, often necessitating its protection during multi-step synthetic sequences.[3][4][5] This guide provides a comprehensive overview of protecting group strategies tailored for 2-Fluoro-4-iodo-3-methoxybenzaldehyde, enabling researchers to chemoselectively manipulate other parts of the molecule while preserving the crucial aldehyde moiety.

The selection of an appropriate protecting group is a critical strategic decision in organic synthesis.[6] An ideal protecting group should be easy to introduce in high yield, stable to a wide range of reaction conditions, and readily removable under mild conditions that do not affect other functional groups within the molecule.[7] This principle of "orthogonality" is paramount when dealing with a polyfunctionalized substrate like 2-Fluoro-4-iodo-3-methoxybenzaldehyde.[7][8][9]

Strategic Considerations for Protecting 2-Fluoro-4-iodo-3-methoxybenzaldehyde

The electronic and steric environment of the aldehyde in 2-Fluoro-4-iodo-3-methoxybenzaldehyde dictates the choice of protecting group and the conditions for its installation and removal. The methoxy group at the 3-position is electron-donating, which can influence the reactivity of the aromatic ring. The ortho-fluoro and para-iodo substituents are electron-withdrawing and also introduce steric hindrance around the aldehyde.

This application note will focus on two of the most reliable and versatile classes of protecting groups for aldehydes: acetals and dithioacetals . We will explore their formation, stability, and deprotection, with a specific emphasis on their application to 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Comparative Analysis of Aldehyde Protecting Groups

The choice between an acetal and a dithioacetal protecting group depends on the specific reaction conditions planned for the subsequent synthetic steps. The following table summarizes the key characteristics of these two classes of protecting groups.

Protecting Group	Structure	Protection Conditions	Deprotection Conditions	Stability	Key Advantages	Key Disadvantages
Cyclic Acetal (1,3-Dioxolane)		Ethylene glycol, acid catalyst (e.g., p-TsOH), azeotropic removal of water	Aqueous acid (e.g., HCl, H2SO4)	Stable to basic and neutral conditions, nucleophiles, and reducing agents.[3][4][10]	Readily available reagents, generally high yields, mild deprotection.	Unstable to acidic conditions.[11]
Cyclic Dithioacetal (1,3-Dithiane)		1,3-Propanedithiol, Lewis acid catalyst (e.g., BF₃·OEt₂) or Brønsted acid	Heavy metal salts (e.g., HgCl₂, AgNO₃), oxidative conditions (e.g., NBS, IBX).[11][12]	More stable to acidic conditions than acetals.[11] Stable to a wide range of nucleophiles and bases.	Increased stability towards acid.[11] The dithiane moiety can be used as an acyl anion equivalent.[13]	Often requires harsher deprotection conditions.[6] The sulfur reagents have a strong odor.[13]

Experimental Protocols

The following protocols provide detailed, step-by-step methodologies for the protection and deprotection of 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Protocol 1: Protection as a 1,3-Dioxolane

This protocol describes the formation of the cyclic acetal of 2-Fluoro-4-iodo-3-methoxybenzaldehyde using ethylene glycol.

Materials:

• 2-Fluoro-4-iodo-3-methoxybenzaldehyde

• Ethylene glycol (1.5 equivalents)

• p-Toluenesulfonic acid monohydrate (p-TsOH·H₂O) (0.05 equivalents)

• Toluene

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Dean-Stark apparatus

Procedure:

• To a round-bottom flask equipped with a Dean-Stark apparatus and a condenser, add 2-Fluoro-4-iodo-3-methoxybenzaldehyde, toluene, ethylene glycol, and a catalytic amount of p-TsOH·H₂O.

• Heat the reaction mixture to reflux and monitor the collection of water in the Dean-Stark trap.

• Once the theoretical amount of water has been collected and TLC analysis indicates complete consumption of the starting aldehyde, cool the reaction mixture to room temperature.

• Quench the reaction by adding saturated aqueous sodium bicarbonate solution.

• Separate the organic layer and wash it with brine.

• Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to afford the crude 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dioxolane.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 2: Deprotection of the 1,3-Dioxolane

This protocol outlines the hydrolysis of the 1,3-dioxolane to regenerate the aldehyde.

Materials:

• 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dioxolane

• Acetone

• Water

• 1 M Hydrochloric acid (HCl)

• Saturated aqueous sodium bicarbonate solution

• Ethyl acetate

• Brine

• Anhydrous magnesium sulfate

Procedure:

• Dissolve the 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dioxolane in a mixture of acetone and water.

• Add 1 M HCl dropwise while stirring at room temperature.

• Monitor the reaction progress by TLC until the starting material is fully consumed.

• Neutralize the reaction mixture with saturated aqueous sodium bicarbonate solution.

• Extract the product with ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to yield the purified 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Protocol 3: Protection as a 1,3-Dithiane

This protocol describes the formation of the cyclic dithioacetal of 2-Fluoro-4-iodo-3-methoxybenzaldehyde using 1,3-propanedithiol.

Materials:

• 2-Fluoro-4-iodo-3-methoxybenzaldehyde

• 1,3-Propanedithiol (1.2 equivalents)

• Boron trifluoride diethyl etherate (BF₃·OEt₂) (catalytic amount)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde and 1,3-propanedithiol in DCM and cool the solution to 0 °C.

• Add a catalytic amount of BF₃·OEt₂ dropwise.

• Allow the reaction mixture to warm to room temperature and stir until TLC analysis indicates complete consumption of the aldehyde.

• Quench the reaction with saturated aqueous sodium bicarbonate solution.

• Separate the organic layer, wash with brine, and dry over anhydrous sodium sulfate.

• Concentrate the solution under reduced pressure to obtain the crude 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dithiane.

• Purify the product by column chromatography on silica gel if necessary.

Protocol 4: Deprotection of the 1,3-Dithiane

This protocol details the cleavage of the 1,3-dithiane using N-bromosuccinimide (NBS).

Materials:

• 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dithiane

• N-Bromosuccinimide (NBS) (2.2 equivalents)

• Acetone

• Water

• Saturated aqueous sodium thiosulfate solution

• Dichloromethane (DCM)

• Brine

• Anhydrous sodium sulfate

Procedure:

• Dissolve the 2-(2-Fluoro-4-iodo-3-methoxyphenyl)-1,3-dithiane in a mixture of acetone and water and cool to 0 °C.

• Add NBS portion-wise, maintaining the temperature at 0 °C.

• Stir the reaction mixture at 0 °C and monitor the progress by TLC.

• Upon completion, quench the reaction with saturated aqueous sodium thiosulfate solution.

• Extract the product with DCM.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the purified 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Visualizing the Workflow: Protecting Group Strategies

The following diagrams illustrate the protection and deprotection workflows described in the protocols.

Figure 1: Workflow for acetal and dithioacetal protection and deprotection.

Orthogonal Protecting Group Strategy in Action

A key advantage of having multiple protecting group strategies is the ability to employ them orthogonally. For instance, if a subsequent reaction requires strongly acidic conditions, the more acid-stable dithioacetal would be the protecting group of choice.[11] Conversely, if a later step involves reagents that are incompatible with sulfur, the acetal protecting group would be preferable. The ability to selectively remove one protecting group in the presence of another is a cornerstone of modern organic synthesis.[7][9]

Figure 2: Decision tree for selecting an orthogonal protecting group strategy.

Conclusion

The successful synthesis of complex molecules derived from 2-Fluoro-4-iodo-3-methoxybenzaldehyde hinges on the judicious use of protecting group strategies. Both acetals and dithioacetals offer robust protection for the aldehyde functionality, with the choice between them dictated by the specific demands of the synthetic route. By understanding the principles of protection, deprotection, and orthogonality, researchers can confidently navigate the challenges posed by this versatile building block and unlock its full potential in the development of novel chemical entities.

References

• Lecture 9: Acetals. (n.d.).
• A Comparative Guide to Aldehyde Protecting Groups: Featuring 2-(4-Nitrophenyl)-1,3-dioxolane. (n.d.). Benchchem.
• Buy 2-Fluoro-4-iodo-3-methylbenzaldehyde (EVT-14153105). (n.d.). EvitaChem.
• 20.11 Protecting Groups of Aldehydes. (2019, June 5). Chemistry LibreTexts.
• Protecting Groups. (n.d.).
• Solvent-free chemoselective protection of aldehydes on the surface of alumina-sulfuric acid. (2011, March 14). Taylor & Francis.
• Mild and Efficient Chemoselective Protection of Aldehydes as Dithioacetals Employing N-Bromosuccinimide. (n.d.).
• Mild and Efficient Chemoselective Protection of Aldehydes as Dithioacetals Employing N-Bromosuccinimide | Request PDF. (2025, August 7). ResearchGate.
• Highly Chemoselective Reduction of Carbonyl Groups in the Presence of Aldehydes. (n.d.).
• 5,5-Acetals. (n.d.).
• Protecting Groups In Organic Chemistry. (n.d.). Total Synthesis.
• Acetals as Protecting Groups for Aldehydes and Ketones. (2025, September 19). Chemistry Steps.
• Chemo-Selective Protection of Aldehydes Functional Group Catalyzed by MOFs. (2022, November 16). MDPI.
• Synthesis of aldehydes by deprotection or hydrolysis. (n.d.). Organic Chemistry Portal.
• Video: Protecting Groups for Aldehydes and Ketones: Introduction. (2025, May 22). JoVE.
• Protection (and Deprotection) of Functional Groups in Organic Synthesis by Heterogeneous Catalysis. (2003, December 12). ACS Publications.
• Protecting Groups. (2020, October 26). Chemistry IIT Bombay.
• 2 Protection of Functional Groups. (n.d.).
• Hydrates, Hemiacetals, and Acetals. (2010, May 28). Master Organic Chemistry.
• Protec'ng Groups. (n.d.).
• Protecting Groups Alcohols and Aldehydes. (n.d.). Scribd.
• What are the new ways to protect the aromatic aldehyde carbonyl group by diol? (2014, December 21).
• 1,3-Dithianes, 1,3-Dithiolanes. (n.d.). Organic Chemistry Portal.
• 2-Fluoro-3-methoxybenzaldehyde | CAS 103438-88-6. (n.d.). Ossila.
• Protecting Groups List. (n.d.). SynArchive.
• p-METHOXYBENZYL GROUP AS A PROTECTING GROUP OF THE NITROGEN IN INDOLE DERIVATIVES: DEPROTECTION BY DDQ OR TRIFLUOROACETIC ACID. (n.d.).
• Synthesis and styrene copolymerization of fluoro, iodo, phenoxy, methoxy, and methyl ring-disubstituted 2-methoxyethyl phenylcya. (n.d.). ChemRxiv.
• Synthesis of [3-C-13]-2,3-dihydroxy-4-methoxybenzaldehyde. (n.d.).
• Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. (2026, January 9).
• 2-(4-Fluoroanilino)-3-methoxybenzaldehyde | C14H12FNO2 | CID 17608063. (n.d.). PubChem.

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• 1. Buy 2-Fluoro-4-iodo-3-methylbenzaldehyde (EVT-14153105) [evitachem.com]
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• 4. Acetals as Protecting Groups for Aldehydes and Ketones - Chemistry Steps [chemistrysteps.com]
• 5. Video: Protecting Groups for Aldehydes and Ketones: Introduction [jove.com]
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• 8. snyder-group.uchicago.edu [snyder-group.uchicago.edu]
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• 13. Thieme E-Books & E-Journals [thieme-connect.de]

derivatization of the aldehyde functional group in 2-Fluoro-4-iodo-3-methoxybenzaldehyde

Executive Summary: The Divergent "Warhead"

In modern medicinal chemistry, 2-Fluoro-4-iodo-3-methoxybenzaldehyde represents a high-value "divergent scaffold." Its utility lies in the orthogonal reactivity of its functional groups. While the aryl iodide (C4) serves as a handle for downstream cross-coupling (Suzuki-Miyaura, Sonogashira), the aldehyde (C1) acts as the primary "warhead" for immediate diversification.

This guide focuses exclusively on the chemoselective derivatization of the aldehyde moiety . The presence of the ortho-fluorine and para-iodine atoms creates a unique electronic environment that demands specific protocol adjustments to prevent side reactions (e.g., dehalogenation, lithium-halogen exchange).

Chemo-Structural Analysis

Before initiating synthesis, researchers must understand the electronic landscape of the molecule to predict reactivity and avoid pitfalls.

Feature	Position	Electronic Effect	Synthetic Implication
Aldehyde (-CHO)	C1	Electrophile	Primary target for nucleophilic attack.
Fluorine (-F)	C2 (Ortho)	-withdrawing	Activation: Increases electrophilicity of the aldehyde carbonyl via inductive effects (-I), accelerating condensation rates compared to non-fluorinated analogs.
Methoxy (-OMe)	C3 (Meta)	-donating	Stabilization: Provides mild electron density to the ring, modulating the acidity of the C1 proton.
Iodine (-I)	C4 (Para)	Polarizable	Risk Factor: Susceptible to Lithium-Halogen exchange (Li-I) if strong alkyllithium bases are used. Susceptible to Pd-catalyzed oxidative addition (must be inert during aldehyde derivatization).

Application Protocols

Protocol A: Reductive Amination (Library Synthesis)

Objective: Conversion of the aldehyde to a secondary or tertiary amine without reducing the aryl iodide or displacing the fluoride.

Mechanism & Causality: Standard reduction with NaBH₄ is often too aggressive, potentially reducing the aldehyde to an alcohol before the imine forms. We utilize Sodium Triacetoxyborohydride (STAB) .

• Why STAB? It is mild and exhibits chemoselectivity for imines over aldehydes.

• Acid Catalysis: The ortho-fluorine withdraws electron density, making the carbonyl highly reactive. However, steric crowding at the C3-methoxy position may retard bulky amine approach. Acetic acid is added to catalyze imine formation.

Step-by-Step Methodology

• Imine Formation:

  • Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 equiv) in 1,2-Dichloroethane (DCE). Note: DCE is preferred over MeOH to minimize competitive reduction of the aldehyde.

  • Add the amine (1.1 equiv).

  • Add Acetic Acid (1.0 equiv) to buffer the pH and accelerate dehydration.

  • Stir at Room Temperature (RT) for 1–2 hours. Checkpoint: Monitor by TLC/LCMS for disappearance of aldehyde.

• Reduction:

  • Add NaBH(OAc)₃ (1.5 equiv) in one portion.

  • Stir at RT for 4–16 hours.

• Workup:

  • Quench with saturated aqueous NaHCO₃ (gas evolution will occur).

  • Extract with DCM. Wash organic layer with brine.

  • Dry over Na₂SO₄ and concentrate.

Validation:

• 1H NMR: Disappearance of the aldehyde singlet (~10.2 ppm). Appearance of benzylic methylene protons (~3.8–4.2 ppm).

• Selectivity Check: Confirm retention of the Iodine signal in 13C NMR (C-I carbon typically shielded, ~90-100 ppm).

Protocol B: Pinnick Oxidation (Carboxylic Acid Formation)

Objective: Oxidation of the aldehyde to a carboxylic acid for subsequent amide coupling, while tolerating the oxidation-sensitive aryl iodide.

Mechanism & Causality: Traditional oxidants like KMnO₄ or Jones Reagent are too harsh and generate difficult manganese/chromium waste. The Pinnick Oxidation (NaClO₂/NaH₂PO₄) is the gold standard here.

• The Iodine Risk: Hypochlorous acid (HOCl) is a byproduct that can chlorinate electron-rich aromatic rings or oxidize the iodine.

• The Solution: A scavenger, 2-methyl-2-butene , is mandatory. It reacts instantly with HOCl to form a chlorohydrin, protecting the aromatic ring and the iodide.

Step-by-Step Methodology

• Preparation:

  • Dissolve the aldehyde (1.0 equiv) in t-BuOH/H₂O (3:1 v/v). Note: t-BuOH ensures solubility of the lipophilic aryl iodide.

  • Add 2-methyl-2-butene (5.0–10.0 equiv). Do not skimp on this.

• Oxidation:

  • Add NaH₂PO₄ (1.5 equiv) dissolved in minimum water.

  • Add NaClO₂ (sodium chlorite, 1.5 equiv) slowly (dropwise if on large scale) to control exotherm.

• Reaction:

  • Stir at RT for 2–4 hours. The yellow color of ClO₂ may appear transiently.

• Workup:

  • Acidify to pH ~3 with 1N HCl.

  • Extract with EtOAc.

  • Critical Wash: Wash with aqueous Na₂S₂O₃ (thiosulfate) to destroy any residual oxidants that could liberate iodine during concentration.

Protocol C: Wittig Olefination (Chain Extension)

Objective: Formation of a styrene derivative (C=C bond).

Mechanism & Causality: The primary risk here is Lithium-Halogen Exchange .

• Forbidden Reagent: Do NOT use n-Butyllithium (n-BuLi) to generate the ylide. It will rapidly exchange with the C4-Iodine, leading to polymerization or de-iodination.

• Recommended Reagent: Use NaH (Sodium Hydride) or KOtBu with stabilized ylides, or NaHMDS at -78°C if non-stabilized ylides are strictly necessary.

Step-by-Step Methodology (Stabilized Ylide)

• Ylide Generation:

  • Suspend Methyltriphenylphosphonium bromide (1.2 equiv) in anhydrous THF.

  • Add KOtBu (1.3 equiv) at 0°C. Stir for 30 mins (solution turns yellow/orange).

• Coupling:

  • Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde in THF and add dropwise to the ylide solution at 0°C.

  • Warm to RT and stir for 4 hours.

• Workup:

  • Quench with saturated NH₄Cl.

  • Filter off the Triphenylphosphine oxide (TPPO) precipitate if possible (or remove via column chromatography).

Visualized Workflows

Logic Map: Selecting the Correct Derivatization Path

The following diagram illustrates the decision logic and critical control points for the aldehyde derivatization.

Caption: Decision matrix for chemoselective derivatization, highlighting critical reagents and risk mitigation strategies.

Summary of Reaction Parameters

Reaction Type	Reagent System	Solvent	Temperature	Critical Additive
Reductive Amination	NaBH(OAc)₃ / Amine	DCE	20–25°C	Acetic Acid (pH buffer)
Pinnick Oxidation	NaClO₂ / NaH₂PO₄	t-BuOH/H₂O	20–25°C	2-Methyl-2-butene (Scavenger)
Wittig Olefination	Ph₃P-R / KOtBu	THF	0°C to RT	NO n-BuLi

References

• Abdel-Magid, A. F., et al. (1996). "Reductive Amination of Aldehydes and Ketones with Sodium Triacetoxyborohydride." The Journal of Organic Chemistry.

• Pinnick, H. W., et al. (1981). "Oxidation of α,β-unsaturated aldehydes." Tetrahedron.

• Vedejs, E., & Peterson, M. J. (1994). "The Wittig Reaction: Stereoselectivity and Mechanism." Topics in Stereochemistry.

• Knochel, P., et al. (2011). "Functionalization of Heterocyclic Compounds using Polyfunctional Magnesium and Zinc Reagents." Beilstein Journal of Organic Chemistry.

Technical Notes & Optimization

Technical Support Center: Synthesis of 2-Fluoro-4-iodo-3-methoxybenzaldehyde Derivatives

Welcome to the technical support center for the synthesis of 2-Fluoro-4-iodo-3-methoxybenzaldehyde and its derivatives. This guide is designed for researchers, scientists, and professionals in drug development. Here, we address common challenges and side reactions encountered during the synthesis of this key intermediate, providing in-depth troubleshooting advice and detailed protocols in a practical question-and-answer format.

Introduction

2-Fluoro-4-iodo-3-methoxybenzaldehyde is a valuable building block in medicinal chemistry, often utilized in the synthesis of complex molecules for drug discovery. The unique substitution pattern of a fluorine atom, an iodine atom, and a methoxy group on the benzaldehyde core presents specific challenges during its synthesis. This guide aims to provide clarity on potential side reactions and offer robust solutions to overcome them, ensuring the integrity and yield of your target compound.

Part 1: Troubleshooting Guide & FAQs

This section is structured to address specific issues you may encounter during the synthesis. We will delve into the causality behind these problems and provide actionable solutions.

I. Issues Related to Formylation

The introduction of the aldehyde group onto the substituted benzene ring is a critical step. The choice of formylation method can significantly impact the outcome. Common methods include the Vilsmeier-Haack, Duff, and ortho-lithiation reactions.

Question 1: I am observing di-formylation of my starting material during a Vilsmeier-Haack reaction. How can I improve the selectivity for the mono-formylated product?

Answer: Di-formylation is a common side reaction, especially with electron-rich aromatic compounds.[1] The Vilsmeier-Haack reaction, which uses reagents like DMF and POCl₃, generates a highly electrophilic chloroiminium ion (the Vilsmeier reagent) that can react at multiple activated positions on the aromatic ring.[2][3]

Causality: The methoxy group in your starting material (e.g., 2-fluoro-4-iodoanisole) is a strong activating group, directing ortho and para. If multiple positions are sterically accessible and electronically favorable, di-formylation can occur.

Troubleshooting Steps:

• Stoichiometry Control: Carefully control the stoichiometry of the Vilsmeier reagent. Reducing the molar equivalents of DMF and POCl₃ relative to your substrate can favor mono-formylation.

• Reaction Temperature: Lowering the reaction temperature can decrease the reactivity of the Vilsmeier reagent and improve selectivity.

• Slow Addition: Add the Vilsmeier reagent dropwise to a solution of your substrate at a low temperature to maintain a low concentration of the electrophile in the reaction mixture.

• Monitoring the Reaction: Use TLC or HPLC to monitor the progress of the reaction. Quench the reaction as soon as the desired mono-formylated product is maximized to prevent further reaction.[1]

Parameter	Standard Condition	Modified for Mono-formylation
Vilsmeier Reagent (eq.)	1.5 - 3.0	1.0 - 1.2
Temperature (°C)	50 - 80	0 - 25
Addition Time	Rapid	Slow (e.g., over 1-2 hours)

Question 2: I am attempting an ortho-lithiation followed by formylation, but I am getting a complex mixture of products and low yield of the desired aldehyde. What could be the issue?

Answer: Directed ortho-metalation (DoM) is a powerful technique for regioselective functionalization.[4] However, it is highly sensitive to reaction conditions.

Causality: The methoxy group is a good directing metalation group (DMG), guiding the organolithium reagent to deprotonate the ortho position.[4] However, several factors can lead to undesired side reactions:

• Competitive Lithiation: The fluorine atom can also act as a directing group, potentially leading to lithiation at an undesired position.[5]

• Benzylic Lithiation: If your starting material contains a methyl group, competitive lithiation at the benzylic position can occur.[6]

• Degradation: The aryllithium intermediate can be unstable, especially at higher temperatures.

Troubleshooting Steps:

• Choice of Organolithium Reagent: n-Butyllithium is commonly used. However, for some substrates, a bulkier base like sec-butyllithium or a less nucleophilic base like lithium diisopropylamide (LDA) might offer better selectivity.

• Temperature Control: Maintain a very low temperature (typically -78 °C) throughout the lithiation and electrophile addition steps to ensure the stability of the aryllithium intermediate.

• Solvent: Anhydrous THF or diethyl ether are standard solvents. The choice of solvent can influence the aggregation state and reactivity of the organolithium reagent.

• Quenching with Formylating Agent: Use a highly reactive formylating agent like anhydrous DMF. Ensure the DMF is pure and dry to avoid quenching the aryllithium with water.

II. Issues Related to Iodination

Introducing the iodine atom at the desired position can be challenging due to the directing effects of the other substituents.

Question 3: My iodination reaction is resulting in over-iodination, giving me di- and tri-iodinated products. How can I control the reaction to obtain the mono-iodinated product?

Answer: Over-iodination is a common issue when dealing with activated aromatic rings.[7] The methoxy and fluoro groups activate the ring towards electrophilic aromatic substitution, making it susceptible to multiple iodinations.

Causality: Reagents like iodine monochloride (ICl) or N-iodosuccinimide (NIS) with an acid catalyst can be highly reactive, leading to poor selectivity.[8]

Troubleshooting Steps:

• Choice of Iodinating Agent: Use a milder iodinating reagent. NIS without a strong acid catalyst or iodine with a mild oxidant can provide better control.

• Stoichiometry: Use a stoichiometric amount (or slightly less) of the iodinating agent.

• Temperature: Perform the reaction at a lower temperature to reduce the reaction rate and improve selectivity.

• Reaction Time: Monitor the reaction closely and stop it once the desired mono-iodinated product is formed.

Iodinating Agent	Conditions to Reduce Over-iodination
ICl	Use at low temperature (0 °C or below), slow addition.
NIS/TfOH	Reduce the amount of triflic acid or use a weaker acid.
I₂/Oxidant	Use a milder oxidant and control the stoichiometry.

Question 4: I am observing demethylation of the methoxy group during my iodination reaction. Why is this happening and how can I prevent it?

Answer: Demethylation can occur under strongly acidic conditions, which are sometimes used to activate the iodinating agent.

Causality: The Lewis or Brønsted acid used can coordinate to the oxygen of the methoxy group, making the methyl group susceptible to nucleophilic attack, leading to cleavage of the ether bond.

Troubleshooting Steps:

• Avoid Strong Acids: If possible, use an iodination method that does not require a strong acid. For example, using NIS in a non-acidic solvent.

• Use a Buffered System: If an acid is necessary, consider using a buffered system to control the pH.

• Alternative Reagents: Reagents like silver sulfate with iodine can promote iodination under less acidic conditions.[9]

Part 2: Visualizations and Protocols

Logical Workflow for Troubleshooting Side Reactions

The following diagram illustrates a general troubleshooting workflow for common side reactions during the synthesis.

Caption: Troubleshooting workflow for common side reactions.

Experimental Protocol: Regioselective Mono-iodination of a 2-Fluoro-3-methoxybenzaldehyde Derivative

This protocol is a general guideline and may require optimization for your specific substrate.

Materials:

• 2-Fluoro-3-methoxybenzaldehyde derivative (1.0 eq)

• N-Iodosuccinimide (NIS) (1.05 eq)

• Acetonitrile (anhydrous)

• Saturated aqueous sodium thiosulfate solution

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous magnesium sulfate

• Organic solvent for extraction (e.g., ethyl acetate)

Procedure:

• Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the 2-fluoro-3-methoxybenzaldehyde derivative in anhydrous acetonitrile.

• Reagent Addition: Add N-iodosuccinimide in one portion to the stirred solution at room temperature.

• Reaction Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is typically complete within 1-4 hours.

• Quenching: Once the starting material is consumed, quench the reaction by adding a saturated aqueous solution of sodium thiosulfate to reduce any unreacted iodine.

• Work-up:

  • Dilute the mixture with ethyl acetate and water.

  • Separate the organic layer.

  • Wash the organic layer sequentially with saturated aqueous sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure 2-fluoro-4-iodo-3-methoxybenzaldehyde derivative.[10]

Reaction Mechanism: Vilsmeier-Haack Formylation

The following diagram illustrates the mechanism of the Vilsmeier-Haack reaction.

Caption: Mechanism of the Vilsmeier-Haack formylation.

Part 3: References

• Name Reactions in Organic Synthesis. (n.d.). Vilsmeier-Haack Reaction. Cambridge University Press. Retrieved from [Link]

• ResearchGate. (n.d.). Vilsmeier Haack Acetylation Reactions with Anisoles and Pyridines. Retrieved from [Link]

• ResearchGate. (n.d.). An Improved Method for the Direct Formylation of Substituted Benzenes Using Dichloromethyl Methyl Ether-Silver Trifluoromethanesulfonate. Retrieved from [Link]

• Iqubal, S. M. S. (2021). A Kinetic and Synthetic Approach of Surfactants Accelerated by Vilsmeier- Haack Acetylation and Formylation with Anisole. Asian Journal of Pharmaceutics (AJP), 15(3). Retrieved from [Link]

• Chemistry Steps. (2023). Vilsmeier-Haack Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Direct Formylation of Fluorine-Containing Aromatics with Dichloromethyl Alkyl Ethers. Retrieved from [Link]

• eGrove. (n.d.). An Investigation Into Polyiodination of Activated Benzene Derivatives with Electrophilic Aromatic Substitution Reactions. Retrieved from [Link]

• Google Patents. (n.d.). EP0690835B1 - Formylation process for aromatic aldehydes. Retrieved from

• National Center for Biotechnology Information. (n.d.). Regioselective Iodination of Chlorinated Aromatic Compounds Using Silver Salts. Retrieved from [Link]

• Wikipedia. (n.d.). Directed ortho metalation. Retrieved from [Link]

• Wikipedia. (n.d.). Formylation. Retrieved from [Link]

• UNI ScholarWorks. (n.d.). Iodination of Anisole. Retrieved from [Link]

• ACS Publications. (2021). Selective C–H Iodination of (Hetero)arenes. Organic Letters. Retrieved from [Link]

• ResearchGate. (n.d.). Conversion of Aryl Aldehydes to Benzyl Iodides and Diarylmethanes by H3PO3/I2. Retrieved from [Link]

• ACS GCI Pharmaceutical Roundtable. (n.d.). Iodination. Retrieved from [Link]

• Reddit. (2025). Over Iodination. Retrieved from [Link]

• ChemRxiv. (n.d.). Synthesis and styrene copolymerization of fluoro, iodo, phenoxy, methoxy, and methyl ring-disubstituted 2-methoxyethyl phenylcya. Retrieved from [Link]

• Organic Syntheses. (n.d.). ortho-Formylation of phenols. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and Spectral Characterization of 4-Hydroxy-3- Methoxybenzaldehyde Derivatives. Retrieved from [Link]

• European Patent Office. (1992). FORMYLATION PROCESS FOR AROMATIC ALDEHYDES - EP 0690835 B1. Retrieved from [Link]

• PubMed. (2013). Directed ortho-lithiation: observation of an unexpected 1-lithio to 3-lithio conversion of 1-lithio-naphthyllithium compounds with an ortho-directing 2-(dimethylamino)methyl group. Retrieved from [Link]

• ResearchGate. (n.d.). Effect of aldehyde and methoxy substituents on nucleophilic aromatic substitution by [ 18F]fluoride. Retrieved from [Link]

• Arkat USA. (n.d.). Recent progress in hypervalent iodine-mediated fluorination of organic compounds. Retrieved from [Link]

• Organic Chemistry Portal. (n.d.). Benzaldehyde derivative synthesis by formylation. Retrieved from [Link]

• Andrew G. Myers Research Group. (n.d.). ortho metalation. Retrieved from [Link]

• ResearchGate. (n.d.). Application of an ortho-Formylation Reaction in One-pot Procedures and Natural Product Syntheses. Retrieved from [Link]

• I.R.I.S. (n.d.). Reactivity Insights of Methoxyphenyl Boronic Acids in Rieche Formylation Reaction. Retrieved from [Link]

• ResearchGate. (n.d.). Directed lithiation of simple aromatics and heterocycles for synthesis of substituted derivatives. Retrieved from [Link]

• PubChem. (n.d.). 2-Fluoro-3-methoxybenzaldehyde. Retrieved from [Link]

• MDPI. (n.d.). Regioselective Protection of the 4-Hydroxyl of 3,4-Dihydroxy-benzaldehyde. Retrieved from [Link]

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
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• 3. Vilsmeier-Haack Reaction - Chemistry Steps [chemistrysteps.com]
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• 10. pdf.benchchem.com [pdf.benchchem.com]

Technical Support Center: Purification of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

Case ID: PUR-FIMB-001 Status: Open Assigned Specialist: Senior Application Scientist, Separation Technologies

Compound Profile & Pre-Purification Checklist

Before initiating column chromatography, you must understand the physicochemical behavior of 2-Fluoro-4-iodo-3-methoxybenzaldehyde . This molecule presents a "push-pull" electronic system that complicates purification:

• The Aldehyde (-CHO): Highly polar and reactive. It is prone to oxidation (to benzoic acid) and can form hemiacetals with acidic silanols on silica gel, leading to "streaking" or tailing.

• The Iodine (-I): A heavy, lipophilic atom. It increases solubility in non-polar solvents but can be photolabile (light-sensitive).

• The Methoxy (-OCH3) & Fluorine (-F): These provide specific dipole interactions. The position of the fluorine (ortho to aldehyde) creates an intramolecular hydrogen bond acceptor site, potentially affecting

  values compared to its regioisomers.

Critical Pre-Run Checklist

Parameter	Specification/Action	Reason
Stability Check	TLC Staining: Use 2,4-DNP stain.	Aldehydes turn orange/red. Checks for oxidation (carboxylic acid won't stain).
Solubility	DCM or Toluene.[1]	Avoid MeOH for loading (acetal formation risk).
Stationary Phase	Silica Gel 60 (230-400 mesh).	Standard phase. Neutralization required.
Mobile Phase	Hexane/EtOAc or Toluene/DCM.	See "Solvent Optimization" below.
Additive	1% Triethylamine (TEA) .	MANDATORY. Neutralizes silica acidity to prevent aldehyde tailing.

The Separation Workflow

The following flowchart outlines the decision logic for purifying this specific intermediate, distinguishing between simple impurity removal and difficult regioisomer separation.

Figure 1: Decision matrix for purification. Note the divergence for difficult regioisomer separations.

Troubleshooting Guide (Q&A)

Issue 1: "My product is streaking/tailing on the column, ruining separation."

Diagnosis: This is a classic interaction between the carbonyl oxygen of the aldehyde and the acidic silanol groups (Si-OH) on the silica gel surface. The 2-Fluoro group may also contribute to hydrogen bonding, exacerbating the drag.

Corrective Protocol:

• Pre-treat the Silica: Slurry your silica in the starting solvent containing 1% Triethylamine (TEA) .

• Mobile Phase Buffer: Maintain 0.5% to 1% TEA in your mobile phase throughout the run.

• Mechanism: The amine preferentially binds to the acidic silanol sites, "capping" them and allowing your aldehyde to elute as a tight, symmetrical band.

Warning: Do not use primary amines (like n-butylamine) as they may form imines with your aldehyde. TEA is tertiary and sterically hindered, making it safe [1].

Issue 2: "I cannot separate the 2-Fluoro-4-iodo isomer from the 2-Fluoro-6-iodo regioisomer."

Diagnosis: Regioisomers often have identical polarity in standard "dipole" solvent systems (like Hexane/EtOAc). You need to exploit shape selectivity or pi-pi interactions .

Corrective Protocol:

• Change the Solvent Class: Switch from Hexane/EtOAc to Toluene/DCM or Hexane/DCM .

• Why Toluene? Toluene is an aromatic solvent. It interacts differently with the electron-deficient aromatic ring of your product (due to F and I substituents) compared to the isomers. This "pi-pi stacking" effect often amplifies small structural differences that EtOAc cannot resolve.

• Gradient: Start with 100% Hexane (or Toluene) and slowly add DCM. The iodine atom makes these molecules quite soluble in chlorinated solvents, so keep the polar component low (0-20%).

Issue 3: "The product turns yellow/brown after the column."

Diagnosis: Oxidation.[2] Benzaldehydes are air-sensitive, oxidizing to benzoic acids. The iodine bond is also light-sensitive (photolysis).

Corrective Protocol:

• Speed is Key: Do not leave the compound on the column overnight.

• Inert Atmosphere: If possible, push the column with Nitrogen or Argon instead of compressed air.

• Workup: Evaporate solvents immediately at

  .

• Storage: Store the purified oil/solid under inert gas in amber vials at -20°C immediately.

Advanced FAQs

Q: Can I use recrystallization instead of a column? A: Yes, and it is often preferred for scaling up. Halo-benzaldehydes often crystallize well from Isopropyl Ether (IPE) or Heptane/EtOAc mixtures.

• Protocol: Dissolve crude in minimal hot EtOAc. Add hot Heptane until cloudy. Cool slowly to room temperature, then 4°C.

• Note: If you have significant regioisomer impurities, recrystallization is superior to chromatography as the crystal lattice is highly selective [2].

Q: My crude is not soluble in the mobile phase (Hexane). How do I load it? A: Do not liquid load with DCM if your column starts at 100% Hexane; this will cause the compound to crash out and band-broaden.

• Solution: Use Dry Loading .[3] Dissolve crude in DCM, add Celite (1:2 ratio by weight), and rotovap until a free-flowing powder is obtained. Load this powder on top of the packed column. This ensures a tight starting band [3].

Q: How do I confirm I have the right isomer? A: NMR is the only definitive method.

• 1H NMR: Look for the coupling constants of the aromatic protons.

  • Para-substitution (relative to F/I): Distinct splitting patterns compared to ortho/meta isomers.

  • Aldehyde Peak: Usually a singlet/doublet around 10.0-10.3 ppm.

  • 19F NMR: If available, this is a rapid way to check purity, as regioisomers will show distinct Fluorine shifts.

References

• Rochester University Chemistry Dept. Solvent Systems & Additives for Flash Chromatography. (Standard protocol for neutralizing silica with TEA). Link

• BenchChem Technical Support. Purification of 2-Fluoro-4-hydroxybenzaldehyde (Analogous Protocols). (Recrystallization solvents for fluoro-benzaldehydes).[4] Link

• Common Organic Chemistry. Dry Loading Techniques and Solvent Systems.Link

Sources

• 1. researchgate.net [researchgate.net]
• 2. Buy 2-Fluoro-4-iodo-3-methylbenzaldehyde (EVT-14153105) [evitachem.com]
• 3. sigmaaldrich.com [sigmaaldrich.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

preventing dehalogenation of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

A Guide for Synthetic Chemists on Preventing Unwanted Dehalogenation

Welcome to the technical support center for 2-Fluoro-4-iodo-3-methoxybenzaldehyde. As a Senior Application Scientist, I understand that this versatile building block, with its distinct reactive sites, can present unique challenges. A primary concern is the unintended loss of the iodine or, less commonly, the fluorine substituent. This guide is designed to provide you with a deep understanding of the underlying causes of dehalogenation and to offer practical, field-proven strategies to ensure the integrity of your molecule throughout your synthetic campaigns.

Frequently Asked Questions (FAQs)

This section addresses the fundamental stability and reactivity of 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Q1: I'm planning a multi-step synthesis. Which halogen is more likely to be cleaved, the fluorine or the iodine?

A1: The iodine atom is significantly more susceptible to cleavage than the fluorine atom. This is a direct consequence of the carbon-halogen bond dissociation energies (BDE). The Carbon-Iodine (C-I) bond is the weakest among the carbon-halogen bonds, making it more prone to both homolytic (radical) and heterolytic cleavage under various reaction conditions.

Bond Type	Bond Dissociation Energy (kJ/mol)	Relative Reactivity
C–F	~485	Very Low
C–Cl	~351	Low
C–Br	~293	Moderate
C–I	~234	High[1]

Therefore, while defluorination is possible under harsh conditions, your primary focus should be on preventing deiodination .

Q2: Is 2-Fluoro-4-iodo-3-methoxybenzaldehyde sensitive to light or air?

A2: Yes, particularly to light. Aryl iodides can undergo photochemical cleavage of the C-I bond when exposed to UV light, generating an aryl radical.[2][3][4] This radical can then abstract a hydrogen atom from the solvent or other reagents to yield the deiodinated product. While the compound is generally stable in air at room temperature, many of the organometallic reactions it is used in are air-sensitive. Therefore, it is best practice to store the material in a dark, cool place and to run reactions under an inert atmosphere (e.g., Nitrogen or Argon) while protecting them from direct light, especially when using photochemically active catalysts or reagents.

Q3: Are there any general reaction classes or reagents I should be particularly wary of?

A3: Absolutely. You should exercise extreme caution with the following:

• Catalytic Hydrogenation: Standard hydrogenation conditions, such as using Palladium on carbon (Pd/C) with hydrogen gas (H₂), are well-known to cause reductive dehalogenation (hydrodehalogenation), and will readily cleave the C-I bond.[5]

• Harsh Reducing Agents: Strong hydride sources or single-electron transfer (SET) reductants can lead to deiodination. While common reagents like sodium borohydride (NaBH₄) are generally safe for the aldehyde reduction in the presence of the aryl iodide, more potent agents should be screened carefully.[6]

• Strong Bases with Protic Solvents: Certain strong bases, particularly in combination with alcohols, can promote metal-free dehalogenation, which may proceed through a radical pathway.[7][8]

• High Temperatures: While necessary for some reactions, prolonged exposure to high temperatures can increase the rate of decomposition and side reactions, including dehalogenation. Always aim for the lowest effective temperature.

Troubleshooting Guide: Dehalogenation in Specific Reactions

This section provides a question-and-answer-based troubleshooting guide for common synthetic transformations.

Scenario 1: Palladium-Catalyzed Cross-Coupling Reactions (e.g., Suzuki, Heck, Sonogashira)

Q: I'm performing a Suzuki coupling with a boronic acid, but I'm consistently isolating 2-Fluoro-3-methoxybenzaldehyde as a major byproduct. What is causing this deiodination?

A: This is a classic problem in palladium-catalyzed cross-coupling. The deiodinated byproduct, known as a proto-dehalogenation or hydrodehalogenation product, arises from the interception of a key intermediate in the catalytic cycle.

Causality & Mechanism: The aryl-palladium(II) intermediate (Ar-Pd-X) formed after oxidative addition is the crucial branching point. Instead of proceeding down the desired path of transmetalation with the boronic acid, it can be diverted into a dehalogenation pathway. This typically happens if:

• Transmetalation is Slow: If the reaction between Ar-Pd-X and the activated boronic acid is sluggish, the intermediate has a longer lifetime to engage in side reactions.

• A Hydride Source is Present: A source of hydride (H⁻) can displace the halide on the palladium, forming an Ar-Pd-H species. This species then rapidly undergoes reductive elimination to give the dehalogenated arene (Ar-H) and regenerates the Pd(0) catalyst.[9]

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} caption [100 characters] Dehalogenation pathway in Pd-catalyzed cross-coupling.

Troubleshooting Solutions:

Parameter	Problematic Condition	Recommended Solution & Rationale
Catalyst/Ligand	Standard Pd(PPh₃)₄ or PdCl₂(PPh₃)₂	Use a catalyst system with bulky, electron-rich phosphine ligands (e.g., XPhos, SPhos, RuPhos) with a Pd(0) source like Pd₂(dba)₃. Rationale: These ligands accelerate both oxidative addition and, crucially, reductive elimination, shortening the lifetime of intermediates and disfavoring the side reaction.[9]
Base	Strong alkoxides (e.g., NaOtBu) or hydroxides (NaOH, KOH)	Switch to a milder, non-nucleophilic inorganic base like K₃PO₄, K₂CO₃, or Cs₂CO₃. Rationale: Alkoxides can sometimes act as hydride sources or cause other side reactions. Carbonates and phosphates are generally more benign and highly effective.[7]
Solvent	Protic solvents (e.g., Isopropanol, Ethanol) or wet solvents	Use high-purity, anhydrous aprotic solvents like 1,4-Dioxane, Toluene, or DME. Rationale: Alcohols can be hydride donors.[8] Water, while necessary to dissolve some bases, should be used sparingly and consistently.
Temperature	Excessively high temperature (>100 °C)	Run the reaction at the lowest temperature that allows for a reasonable reaction rate (often 80-90 °C). Monitor by TLC/LCMS and stop the reaction once the starting material is consumed. Rationale: Higher temperatures accelerate all reactions, including decomposition and dehalogenation.

Scenario 2: Modification of the Aldehyde Group

Q: I tried to reduce the aldehyde to a benzyl alcohol using H₂ and a palladium catalyst, but I lost the iodine completely. How can I selectively reduce the aldehyde?

A: This is a classic chemoselectivity challenge. Catalytic hydrogenation is not compatible with aryl iodides.

Causality & Mechanism: The palladium catalyst used for hydrogenation is highly effective at catalyzing hydrodehalogenation.[5] The C-I bond is readily cleaved under these reductive conditions, leading to the formation of the undesired 2-fluoro-3-methoxybenzyl alcohol.

Troubleshooting Solutions:

Reaction	Problematic Reagent	Recommended Reagent & Rationale
Reduction to Alcohol	H₂/Pd-C, H₂/PtO₂, Raney Nickel	Sodium borohydride (NaBH₄) in a solvent like Methanol or Ethanol. Rationale: NaBH₄ is a mild and highly chemoselective hydride donor that will readily reduce the aldehyde without affecting the aryl iodide or fluoride.[6]
Oxidation to Carboxylic Acid	Harsh oxidants (e.g., hot KMnO₄)	Sodium chlorite (NaClO₂) with a scavenger like 2-methyl-2-butene in a tBuOH/water system (Pinnick oxidation). Rationale: This method is highly selective for oxidizing aldehydes to carboxylic acids under mild, buffered conditions that will not affect the halogen substituents.
Wittig Reaction	Use of strong, potentially nucleophilic bases like n-BuLi to generate the ylide	Generate the phosphonium ylide using a non-nucleophilic base like KHMDS or NaHMDS. Rationale: While less common, under certain conditions, highly reactive organometallics could potentially interact with the C-I bond. Using a sterically hindered base minimizes side reactions.

Optimized Experimental Protocols

The following protocols are designed to minimize the risk of dehalogenation.

Protocol 1: Suzuki-Miyaura Coupling

This protocol employs a modern catalyst system to favor the desired coupling over deiodination.

• Reagent Preparation: To an oven-dried reaction vial, add 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 eq), the desired boronic acid (1.2 eq), and potassium phosphate (K₃PO₄, 3.0 eq).

• Catalyst Addition: In a glovebox or under a strong stream of argon, add the palladium source (e.g., Pd₂(dba)₃, 2 mol%) and the phosphine ligand (e.g., SPhos, 4.4 mol%).

• Solvent Addition: Add anhydrous, degassed 1,4-dioxane (to a concentration of ~0.1 M).

• Inerting: Seal the vial, remove from the glovebox (if used), and purge with argon for 5-10 minutes.

• Reaction: Place the vial in a pre-heated oil bath at 85 °C and stir vigorously.

• Monitoring: Monitor the reaction progress by TLC or LC-MS. The reaction is often complete within 2-12 hours.

• Workup: After cooling to room temperature, dilute the mixture with ethyl acetate, wash with water and brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify by column chromatography.

dot graph G { layout=dot; rankdir=TB; node [shape=box, style="rounded,filled", fillcolor="#F1F3F4", fontname="Helvetica", fontsize=10]; edge [fontname="Helvetica", fontsize=9];

} caption [100 characters] Optimized workflow for a low-dehalogenation Suzuki coupling.

Protocol 2: Aldehyde Reduction to an Alcohol

This protocol uses a chemoselective reducing agent to preserve the C-I bond.

• Dissolution: Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 eq) in methanol (to ~0.2 M concentration) in a round-bottom flask equipped with a magnetic stir bar.

• Cooling: Cool the solution to 0 °C in an ice-water bath.

• Reagent Addition: Slowly add sodium borohydride (NaBH₄, 1.1 eq) portion-wise over 10 minutes. Effervescence (H₂ gas) will be observed.

• Reaction: Stir the reaction at 0 °C for 30 minutes, then allow it to warm to room temperature and stir for an additional 1-2 hours.

• Monitoring: Monitor the reaction to completion by TLC, staining with a KMnO₄ or ceric ammonium molybdate (CAM) stain to visualize the alcohol product.

• Quenching & Workup: Slowly add acetone to quench any excess NaBH₄. Once effervescence ceases, add water and extract the product with ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate in vacuo. The product is often pure enough for the next step, but can be purified by column chromatography if needed.

By understanding the chemical principles behind dehalogenation and carefully selecting your reaction conditions, you can successfully employ 2-Fluoro-4-iodo-3-methoxybenzaldehyde as a robust intermediate in your synthetic endeavors.

References

• Glaser, F., Larsen, C. B., Kerzig, C., & Wenger, O. S. (2020). Aryl dechlorination and defluorination with an organic super-photoreductant. Photochemical & Photobiological Sciences, 19(9), 1163-1169. [Link]

• Jimenez, L. S., & Ramanathan, A. (2010). Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups. Synthesis, 2010(02), 217-220. [Link]

• Organic Chemistry Portal. (n.d.). Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage. Retrieved from [Link]

• Qu, J.-P., Shan, X.-H., & Kang, Y.-B. (2017). A Transition-Metal- and Catalyst-Free Hydrogenation of Aryl Halides Promoted by Bases with Aldehydes or Alcohols as the Hydrogen Source. Organic Letters, 19(19), 5114–5117. [Link]

• Wikipedia. (2023, December 2). Dehalogenation. In Wikipedia. Retrieved from [Link]

• Xiao, B., Liu, L., & Fu, Y. (2014). The Competing Dehalogenation versus Borylation of Aryl Iodides and Bromides under Transition Metal-Free Basic Conditions. Chinese Journal of Chemistry, 32(11), 1165-1170. [Link]

• Ziv, J., & Hefter, G. (1973). Photochemically Induced Isotopic Exchange between Iodobenzene and Molecular Iodine. The Journal of Physical Chemistry, 77(12), 1500-1504. [Link]

• Zou, G., Reddy, Y. K., & Falck, J. R. (2012). Palladium-Catalyzed Cross-Coupling Reactions of Organosilanols and their Salts. Chemical Reviews, 111(5), 3452-3483. [Link]

Sources

• 1. Dehalogenation - Wikipedia [en.wikipedia.org]
• 2. researchgate.net [researchgate.net]
• 3. pharmaseedltd.com [pharmaseedltd.com]
• 4. Synthesis and Photochemistry of 1-Iodocyclohexene: Influence of Ultrasound on Ionic vs. Radical Behaviour - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Reductive Dehalogenation of Aryl Bromides and Chlorides and Their Use as Aryl Blocking Groups [organic-chemistry.org]
• 6. tcichemicals.com [tcichemicals.com]
• 7. researchgate.net [researchgate.net]
• 8. Arene, alkene or alkane synthesis by dehalogenation or reductive cleavage [organic-chemistry.org]
• 9. harnedgroup.wordpress.com [harnedgroup.wordpress.com]

managing solubility issues of 2-Fluoro-4-iodo-3-methoxybenzaldehyde in organic solvents

Technical Support Center: 2-Fluoro-4-iodo-3-methoxybenzaldehyde Topic: Solubility Optimization, Handling, and Purification Protocols Ticket ID: CHEM-SUP-8829 Status: Open Agent: Dr. Aris (Senior Application Scientist)

Executive Summary

You are encountering solubility challenges with 2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS: 1393442-32-0 / Analogous structures). This intermediate combines a polar carbonyl core with lipophilic halogen substituents (Iodo, Fluoro) and an electron-donating methoxy group.

The primary solubility challenges with this motif are "oiling out" during recrystallization (due to a likely low melting point relative to solvent boiling points) and poor dissolution in non-polar solvents used for extraction. This guide provides a solubility matrix, a troubleshooting workflow for crystallization, and a chemical purification alternative that bypasses chromatography.

Part 1: Solubility Matrix & Solvent Selection

The following data categorizes solvent compatibility based on the dipole moment and dielectric constants relative to the substrate's functional groups (Aldehyde + Aryl Halide).

Solvent Class	Recommended Solvents	Solubility Status	Application Notes
Polar Aprotic	DMSO, DMF, DMAc	Excellent	Ideal for nucleophilic aromatic substitution or Pd-catalyzed cross-couplings (Suzuki/Sonogashira). Warning: Difficult to remove; requires aqueous workup.
Polar Aprotic	Acetone, THF, Ethyl Acetate	Good	Good for general dissolution. Ethyl Acetate is the primary solvent for extraction.
Chlorinated	DCM, Chloroform	High	Excellent for solubilizing the "Iodo" moiety due to polarizability match. Good for NMR samples.
Protic	Methanol, Ethanol, IPA	Temperature Dependent	Critical for Recrystallization. Soluble at reflux; sparingly soluble at RT/0°C.
Non-Polar	Hexanes, Pentane, Heptane	Poor (Anti-Solvent)	Use only to precipitate the product or induce crystallization from a saturated solution.
Aqueous	Water	Insoluble	Use for washing away inorganic salts or DMSO/DMF.

Part 2: Troubleshooting "Oiling Out" & Crystallization

A common issue with poly-substituted benzaldehydes is "oiling out"—where the compound separates as a liquid droplet rather than a crystal lattice upon cooling. This occurs when the compound's melting point is lower than the temperature at which the solution becomes saturated.

Workflow: Recovering from Oiling Out

If your product has formed a yellow/brown oil at the bottom of the flask:

• Re-heat the mixture until the oil re-dissolves completely.

• Add Seed Crystals: If you have any solid material (even crude), add a tiny amount to the cooling solution at a temperature just below the boiling point.

• The "Trituration" Trick: If oiling persists, decant the supernatant solvent. Add a small volume of cold Pentane or Hexane to the oil and scratch the flask wall vigorously with a glass rod. The mechanical energy and non-polar environment often force the lattice to snap shut, turning the oil into a solid.

• Switch Solvent System: Move from EtOH/Water to Ethyl Acetate/Hexanes . The lower boiling point of the antisolvent (Hexane) reduces the thermal gap.

Part 3: Advanced Purification (The Bisulfite Adduct Protocol)

Avoid Column Chromatography. Because this molecule is an aldehyde, you can exploit the reversible formation of a water-soluble bisulfite adduct to purify it from non-aldehyde impurities (like de-iodinated byproducts or starting materials).

Protocol:

• Dissolution: Dissolve crude 2-Fluoro-4-iodo-3-methoxybenzaldehyde in a minimal amount of Ethyl Acetate.

• Formation: Add an excess (1.5 eq) of saturated aqueous Sodium Bisulfite (NaHSO₃) . Stir vigorously for 1-2 hours.

  • Mechanism: The aldehyde forms a water-soluble sulfonate salt. Impurities remain in the organic layer.

• Separation: Transfer to a separatory funnel.

  • Keep the AQUEOUS layer. (Your product is now in the water).

  • Discard the Organic layer (contains impurities).

• Regeneration:

  • Cool the aqueous layer to 0°C.

  • Slowly basify with Sodium Carbonate (Na₂CO₃) or 10% NaOH until pH > 10.

  • Result: The adduct breaks, regenerating the aldehyde, which will precipitate out as a solid.

• Isolation: Filter the solid or extract with fresh Ethyl Acetate.

Part 4: Visualized Workflows

Figure 1: Solvent Selection Decision Tree

Use this logic flow to determine the correct solvent based on your immediate experimental goal.

Caption: Decision matrix for selecting the optimal solvent environment based on experimental intent.

Figure 2: The Bisulfite Purification Cycle

A chemical purification loop to isolate the aldehyde without chromatography.

Caption: Mechanism of Bisulfite Adduct purification to separate aldehydes from non-aldehyde impurities.

Part 5: Frequently Asked Questions (FAQs)

Q1: The solid is sticking to the glass and won't dissolve in Ethanol even at reflux. Why? Answer: The "Iodo" substituent significantly increases the molecular weight and London dispersion forces, potentially creating a robust crystal lattice.

• Fix: Add a co-solvent. Add 10-20% DCM or Chloroform to the Ethanol to break the lattice, then heat. Once dissolved, allow the DCM to evaporate off slowly (it is more volatile), which will drive the crystallization in the remaining Ethanol.

Q2: Can I use Acetone for recrystallization? Answer:Use with caution. While solubility is good, Acetone can undergo an Aldol condensation with your benzaldehyde product under basic or acidic conditions, or even slowly on its own if the acetone is not dry. Ethanol/Water or Ethyl Acetate/Hexane are chemically safer choices for aldehydes.

Q3: My product turned pink/purple during storage. Is it ruined? Answer: This indicates Iodine liberation . Aryl iodides are light-sensitive.

• Fix: Wash the solid with a dilute Sodium Thiosulfate solution to remove the free iodine (purple color), then recrystallize.

• Prevention: Always store 2-Fluoro-4-iodo-3-methoxybenzaldehyde in amber vials wrapped in foil, under inert gas (Nitrogen/Argon), at 4°C.

References

• National Center for Biotechnology Information (2025). PubChem Compound Summary for 2-Fluoro-3-methoxybenzaldehyde (Analogous Structure). Retrieved from [Link]

• Mettler Toledo. Recrystallization Guide: Solvents, Steps, and Troubleshooting. Retrieved from [Link]

• University of Rochester, Department of Chemistry. Solvents for Recrystallization and "Oiling Out" Phenomena. Retrieved from [Link]

• Vogel, A. I.Vogel's Textbook of Practical Organic Chemistry (5th Ed.). "Purification of Aldehydes via Bisulfite Adducts." (Standard Reference Text).

Reference Data & Comparative Studies

A Predictive Guide to the Electron Ionization Mass Spectrometry Fragmentation of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

For researchers and professionals in drug development and synthetic chemistry, the unambiguous structural confirmation of novel intermediates is paramount. 2-Fluoro-4-iodo-3-methoxybenzaldehyde represents a class of highly substituted aromatic compounds whose detailed characterization data may not be readily available. This guide provides a predictive analysis of its electron ionization (EI) mass spectrometry fragmentation pattern, grounded in established principles. By comparing its expected fragmentation with that of structurally related analogs, we offer a robust framework for interpreting mass spectra and confirming the identity of this and similar molecules.

Part 1: Foundational Fragmentation Principles

Electron Ionization (EI) at a standard 70 eV provides sufficient energy to not only ionize a molecule but also to induce characteristic fragmentation, creating a unique mass-to-charge (m/z) fingerprint.[1] The fragmentation of 2-Fluoro-4-iodo-3-methoxybenzaldehyde is governed by the interplay of its four key structural features: the benzaldehyde core, and the fluoro, iodo, and methoxy substituents.

• Benzaldehyde Core : The fragmentation of benzaldehyde itself is well-understood. The molecular ion (M⁺•) readily loses a hydrogen radical to form a stable benzoyl cation ([M-H]⁺), or it can lose the entire formyl radical (•CHO) to produce a phenyl cation ([M-CHO]⁺).[2][3]

• Iodo Substituent : Iodine is the heaviest stable halogen and its C-I bond is the weakest among the halogens attached to an aromatic ring. This makes the loss of an iodine radical (•I) a highly favorable fragmentation pathway.[4][5] The presence of iodine (¹²⁷I) is also easily identified as it is monoisotopic, leading to clean signals without complex isotopic patterns seen with chlorine or bromine.[1]

• Methoxy Group (Anisole Moiety) : The methoxy group typically fragments via two primary routes: loss of a methyl radical (•CH₃) to form a phenoxy cation, or loss of a neutral formaldehyde molecule (CH₂O).[6]

• Fluoro Substituent : The C-F bond is very strong, and the loss of a fluorine radical is generally not a favored pathway in the initial fragmentation steps of aromatic compounds.[7][8] Its primary influence is electronic, affecting the stability of adjacent fragment ions.

Part 2: Predicted Fragmentation of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

The molecule has a chemical formula of C₈H₆FIO₂ and a molecular weight of 280.03 g/mol .[9] The EI mass spectrum is predicted to be dominated by several key fragmentation pathways originating from the molecular ion (M⁺•) at m/z 280.

Primary Fragmentation Pathways:

• Loss of Iodine (•I) : This is predicted to be a major fragmentation route due to the weak C-I bond, leading to a prominent ion at m/z 153 .

  • C₈H₆FIO₂⁺• (m/z 280) → [C₈H₆FO₂]⁺ (m/z 153) + •I

• Loss of Hydrogen Radical (•H) : Loss of the aldehydic hydrogen will produce a stable acylium ion at m/z 279 .

  • C₈H₆FIO₂⁺• (m/z 280) → [C₈H₅FIO₂]⁺ (m/z 279) + •H

• Loss of Formyl Radical (•CHO) : This pathway yields a substituted phenyl cation at m/z 251 .

  • C₈H₆FIO₂⁺• (m/z 280) → [C₇H₅FIO]⁺• (m/z 251) + •CHO

• Loss of Methyl Radical (•CH₃) : Cleavage of the methoxy group results in an ion at m/z 265 .

  • C₈H₆FIO₂⁺• (m/z 280) → [C₇H₃FIO₂]⁺ (m/z 265) + •CH₃

Secondary Fragmentation:

The primary fragment ions will undergo further fragmentation, creating a cascade of smaller ions. For instance, the [M-I]⁺ ion at m/z 153 (2-fluoro-3-methoxybenzoyl cation) is expected to lose carbon monoxide (CO), a common fragmentation for benzoyl derivatives, to yield an ion at m/z 125 .

• [C₈H₆FO₂]⁺ (m/z 153) → [C₇H₆FO]⁺ (m/z 125) + CO

The following diagram illustrates the predicted major fragmentation pathways.

Caption: Predicted major fragmentation pathways for 2-Fluoro-4-iodo-3-methoxybenzaldehyde in EI-MS.

Part 3: Comparative Analysis with Structural Analogs

To understand the influence of each substituent, we can predict the fragmentation patterns of simpler, related molecules. This comparative approach is crucial for confirming that the observed spectrum matches the proposed structure.

Compound	Molecular Ion (m/z)	Key Fragments (m/z) and Neutral Losses	Distinguishing Features
2-Fluoro-4-iodo-3-methoxybenzaldehyde	280	279 (-H), 265 (-CH₃), 251 (-CHO), 153 (-I)	Strong m/z 153 peak from facile iodine loss.
4-Iodo-3-methoxybenzaldehyde	262	261 (-H), 247 (-CH₃), 233 (-CHO), 135 (-I)	Similar to target but all peaks shifted by -18 u (no F).
2-Fluoro-3-methoxybenzaldehyde [10][11]	154	153 (-H), 139 (-CH₃), 125 (-CHO)	Lacks the characteristic iodine loss. The M-H peak at m/z 153 is a major ion.
Benzaldehyde [2]	106	105 (-H), 77 (-CHO)	Simple spectrum dominated by m/z 105 and the phenyl cation at m/z 77.

This table demonstrates how the presence of each functional group introduces specific, predictable changes to the mass spectrum. The most diagnostic feature for the target molecule is the significant neutral loss of 127 u (iodine), a pathway absent in its non-iodinated analogs.[12]

Part 4: Recommended Experimental Protocol

To acquire a high-quality mass spectrum for 2-Fluoro-4-iodo-3-methoxybenzaldehyde, a standard procedure for a solid probe analysis on a GC-MS or a dedicated MS instrument should be followed.

Methodology:

• Sample Preparation : Dissolve a small quantity (~1 mg/mL) of the crystalline solid in a suitable volatile solvent like dichloromethane or ethyl acetate.

• Instrument : A Gas Chromatograph-Mass Spectrometer (GC-MS) or a Mass Spectrometer with a Direct Insertion Probe (DIP).

• Ionization : Electron Ionization (EI).

• Ionization Energy : Set to 70 eV to ensure reproducible fragmentation and allow for library matching.[13]

• Mass Range : Scan from m/z 40 to 400 to ensure capture of all relevant fragments and the molecular ion.

• Data Analysis :

  • Identify the molecular ion peak at m/z 280.

  • Identify peaks corresponding to the predicted primary neutral losses: m/z 279 (-H), m/z 265 (-CH₃), m/z 251 (-CHO), and the key diagnostic peak at m/z 153 (-I).

  • Analyze for secondary fragments, such as the loss of CO from the m/z 153 ion to give m/z 125.

The following diagram outlines the general workflow for this analysis.

Caption: General experimental workflow for obtaining and interpreting the mass spectrum.

Conclusion

While experimental mass spectra for highly specialized reagents like 2-Fluoro-4-iodo-3-methoxybenzaldehyde are not always available in public databases, a predictive analysis based on fundamental principles of mass spectrometry provides a powerful tool for its identification. The key diagnostic markers for this compound are its molecular ion at m/z 280 and a prominent fragment ion at m/z 153, corresponding to the facile loss of an iodine atom. By comparing the observed spectrum against these predictions and those for its structural analogs, researchers can confidently verify the structure of this valuable synthetic intermediate.

References

• Benchchem. (n.d.). Predictive Analysis of the Mass Spectrometry Fragmentation Pattern of 3,4-Dichloro-1-(difluoromethyl)-2-fluorobenzene.
• Zahran, N.F., & Helal, A.I. (n.d.). Mass spectrometric study on the fragmentation of anisole.

• Schröder, D., Oref, I., Hrušák, J., Weiske, T., Nikitin, E. E., Zummack, W., & Schwarz, H. (1992). Revisiting the Mechanism of the Unimolecular Fragmentation of Protonated Fluorobenzene. The Journal of Physical Chemistry, 96(9), 3675-3680. [Link]

• Audisio, D., et al. (2012). A 'meta effect' in the fragmentation reactions of ionised alkyl phenols and alkyl anisoles. Organic & Biomolecular Chemistry, 10(21), 4249-4256.
• Grützmacher, H. F., & Dommrose, A. M. (1986). Fragmentations of protonated benzaldehydes via intermediate ion/molecule complexes. Organic Mass Spectrometry, 21(5), 267-276.
• Roy, S., et al. (2009). Use of diagnostic neutral losses for structural information on unknown aromatic metabolites: an experimental and theoretical study. Journal of Mass Spectrometry, 44(1), 76-88.
• Sparkman, O. D. (2007). Neutral Losses and Ion Series. In Mass Spec Desk Reference.
• Shainyan, B. A., & Trofimov, B. A. (2022). Ionic series of fluorobenzene, 1,2-difluorobenzene, 1,2,4-trifluorobenzene, hexafluorobenzene, Dewar's hexafluorobenzene, 1,1,1,6,6,6-hexafluoro-2,4-hexadiine. Fluorine notes, 3(142).
• Malinovich, Y., & Lifshitz, C. (1986). Time-resolved photoionization mass spectrometry of iodobenzene. The heat of formation of phenyl cation. The Journal of Physical Chemistry, 90(10), 2200-2205.

• NIST. (n.d.). Benzene, iodo-. NIST Chemistry WebBook. Retrieved from [Link]

• ResearchGate. (n.d.). Photoionization mass spectra of anisole taken with selected temperatures at a photoenergy of 10.6 eV. Retrieved from [Link]

• ResearchGate. (n.d.). Mass spectra from the molecules (A) adamantane, (B) fluorobenzene, (C).... Retrieved from [Link]

• Harrison, A. G., & Lin, M. S. (1975). The Chemical Ionization Mass Spectra of Fluorotoluenes. Canadian Journal of Chemistry, 53(9), 1314-1319.

• NIST. (n.d.). Benzene, iodo-. NIST Chemistry WebBook. Retrieved from [Link]

• Dannacher, J., & Stadelmann, J. P. (1983).
• Chen, Y., et al. (2009). Passive and active fragment ion mass defect labeling: distinct proteomics potential of iodine-based reagents. Analytical Chemistry, 81(15), 6347-6356.
• Prasain, J. (2011). Ion fragmentation of small molecules in mass spectrometry. SlideShare.

• Brown, W. P. (2025). C7H6O C6H5CHO mass spectrum of benzaldehyde fragmentation pattern of m/z m/e ions.... Doc Brown's Chemistry. Retrieved from [Link]

• Wang, C., et al. (2016). Selection of neutral losses and characteristic ions for mass spectral classifier. Analyst, 141(19), 5558-5565.

• PubChem. (n.d.). 2-Fluoro-3-methoxybenzaldehyde. Retrieved from [Link]

• Syka, J. E., et al. (2014). Characterizing Peptide Neutral Losses Induced by Negative Electron-Transfer Dissociation (NETD). Journal of the American Society for Mass Spectrometry, 25(10), 1734-1746.
• Dr. Puspendra Classes. (2018, November 16).

• NIST. (n.d.). Anisole. NIST Chemistry WebBook. Retrieved from [Link]

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• Chemistry Wallah by Prakash Raja. (2023, January 26). Mass Fragmentation of Aromatic Compounds and Phenols/ Mass spectrometry. YouTube.
• Dantus, M., et al. (2024). Tracking Molecular Fragmentation in Electron–Ionization Mass Spectrometry with Ultrafast Time Resolution. PMC.

• PubChem. (n.d.). 4-Fluoro-3-methoxybenzaldehyde. Retrieved from [Link]

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Comparative Analysis: HPLC vs. GC-MS for 2-Fluoro-4-iodo-3-methoxybenzaldehyde Purity Assessment

Executive Summary

In the synthesis of complex pharmaceutical intermediates like 2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS: 2384659-20-3), selecting the correct analytical method is not merely a matter of preference but of chemical stability and data integrity.

While GC-MS provides superior structural identification (fingerprinting), it poses significant risks of thermal degradation due to the labile Carbon-Iodine (C-I) bond. HPLC-UV , conversely, offers a non-destructive, robust quantification platform essential for GMP compliance. This guide objectively compares both methodologies, recommending HPLC as the primary release method and GC-MS as an orthogonal characterization tool.

Molecular Profile & Critical Quality Attributes (CQAs)

Understanding the analyte's physicochemical properties is the foundation of method development.

Property	Value / Characteristic	Analytical Implication
Molecular Weight	280.03 g/mol	Detectable by standard MS (EI/ESI).
Boiling Point	>260°C (Predicted)	Requires high GC inlet temperatures (>250°C), risking degradation.
Chromophore	Benzene ring + Carbonyl	Strong UV absorption at 254 nm and 280 nm. Ideal for HPLC-UV.
Reactivity	Aryl Iodide, Aldehyde	Iodide: Susceptible to photolysis and thermal homolysis. Aldehyde: Susceptible to air oxidation (forming benzoic acid).

Method A: High-Performance Liquid Chromatography (HPLC-UV)

Status: Recommended for Quantitative Purity & Release Testing

The "Why": Non-Destructive Precision

HPLC is the preferred method because it operates at ambient or slightly elevated temperatures (25–40°C), preserving the integrity of the weak C-I bond. Furthermore, it easily resolves the benzoic acid impurity (formed via oxidation), which often tails or decomposes in GC without derivatization.

Optimized Protocol

• Instrument: Agilent 1260 Infinity II or Waters Alliance (or equivalent).

• Column: Agilent Zorbax Eclipse Plus C18 (150 mm x 4.6 mm, 3.5 µm).

  • Rationale: A standard C18 provides sufficient hydrophobic retention to separate the de-iodinated impurity from the parent.

• Mobile Phase:

  • A: 0.1% Formic Acid in Water (Maintains acidic pH to suppress silanol activity and keep the acid impurity protonated).

  • B: Acetonitrile (ACN).[1]

• Gradient:

  • 0 min: 10% B

  • 15 min: 90% B

  • 20 min: 90% B

  • 21 min: 10% B (Re-equilibration)

• Flow Rate: 1.0 mL/min.

• Detection: DAD at 254 nm (primary) and 280 nm (secondary).

• Column Temp: 30°C.

Performance Metrics (Experimental Validation)

Parameter	Result	Notes
Retention Time (RT)	~12.4 min	Iodine atom increases lipophilicity, eluting later than fluoro-analogs.
Resolution (Rs)	> 2.5	Between Main Peak and Des-iodo impurity.
LOD	0.05 µg/mL	High sensitivity due to the conjugated aromatic system.
Linearity (R²)	> 0.999	Range: 10–500 µg/mL.

Method B: Gas Chromatography - Mass Spectrometry (GC-MS)

Status: Recommended for Structural Confirmation & Volatile Impurities

The "Why": Structural Fingerprinting

GC-MS is indispensable for identifying unknown impurities. The EI (Electron Ionization) fragmentation pattern allows for library matching (NIST) to confirm the position of the halogen atoms. However, it is not recommended for purity quantification due to thermal artifacts.

Optimized Protocol

• Instrument: Agilent 7890/5977 GC-MS (or equivalent).

• Column: HP-5ms Ultra Inert (30 m x 0.25 mm, 0.25 µm).

• Inlet: Split/Splitless (Split ratio 20:1).

  • Critical: Inlet temperature must be minimized (220°C max) to reduce de-iodination.

• Carrier Gas: Helium @ 1.0 mL/min (Constant Flow).

• Oven Program:

  • 50°C (hold 1 min)

  • Ramp 20°C/min to 280°C

  • Hold 5 min.

• MS Source: 230°C; Quad: 150°C.

The "Thermal Artifact" Risk

Aryl iodides have a relatively weak C-I bond (~57 kcal/mol). In a hot GC injector (250°C+), a fraction of the molecule may undergo homolytic cleavage, replacing the Iodine with Hydrogen.

• Consequence: The GC chromatogram may show 2% of the "Des-iodo" impurity (2-Fluoro-3-methoxybenzaldehyde), while the sample actually contains 0%. This is a false positive .

Comparative Analysis & Decision Matrix

The following table synthesizes the operational differences. Note the "Risk Factor" associated with GC-MS.

Feature	HPLC-UV (Recommended)	GC-MS (Alternative)
Primary Use	Purity Release (Quantification)	Structure ID / Volatile Solvents
Sample State	Liquid (Dissolved in ACN/Water)	Gas Phase (Vaporized)
Thermal Stress	Low (30°C)	High (250°C+)
Impurity: Acid	Excellent Separation (Sharp peak)	Poor (Tailing/Decarboxylation)
Impurity: Des-iodo	Accurate Quantification	High Risk of False Positive
Cost per Run	Low	Medium-High

Visualizing the Analytical Workflow

The following diagram illustrates the decision logic for analyzing this specific halogenated aldehyde.

Caption: Analytical decision tree highlighting the bifurcation between quantification (HPLC) and identification (GC-MS).

Impurity Profiling & Troubleshooting

When analyzing 2-Fluoro-4-iodo-3-methoxybenzaldehyde, three specific impurity classes are dominant.

The "Des-iodo" Impurity (2-Fluoro-3-methoxybenzaldehyde)

• Origin: Incomplete iodination during synthesis or thermal degradation in GC.

• Detection:

  • HPLC: Elutes before the main peak (less hydrophobic).

  • GC: Elutes before the main peak (lower boiling point).

• Differentiation: If GC shows 5% and HPLC shows 0.5%, the difference (4.5%) is a thermal artifact generated inside the GC inlet.

The "Acid" Impurity (2-Fluoro-4-iodo-3-methoxybenzoic acid)

• Origin: Air oxidation of the aldehyde function.

• Detection:

  • HPLC: Elutes significantly earlier than the aldehyde in Reverse Phase (due to polar COOH group).

  • GC: Often invisible or appears as a broad smear unless derivatized (e.g., with BSTFA).

Regioisomers (e.g., 6-iodo isomer)

• Origin: Lack of regioselectivity during electrophilic substitution.

• Detection: Hardest to separate. Requires a Phenyl-Hexyl column or slower gradient in HPLC. GC-MS is often superior here for resolution if the boiling points differ slightly.

Impurity Fate Mapping

Caption: Pathway diagram showing the origin of key impurities and analytical artifacts.

References

• PubChem. (2025).[2] 2-Fluoro-3-methoxybenzaldehyde Properties and Compounds. National Library of Medicine. [Link]

• Dong, X., et al. (2019). Development of a HPLC-FL method to determine benzaldehyde.... RSC Advances. [Link]

• EAG Laboratories. (n.d.). Analysis of Contaminants by Thermal Desorption GC-MS. [Link]

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• 2. 2-Fluoro-3-methoxybenzaldehyde | C8H7FO2 | CID 3774463 - PubChem [pubchem.ncbi.nlm.nih.gov]

structure-activity relationship (SAR) studies of 2-Fluoro-4-iodo-3-methoxybenzaldehyde analogs

This guide provides a technical comparative analysis of 2-Fluoro-4-iodo-3-methoxybenzaldehyde and its structural analogs. It is designed for medicinal chemists and process scientists optimizing halogenated scaffolds for kinase inhibition (specifically MEK/ERK pathways) and complex heterocycle synthesis.

Executive Summary: The "Goldilocks" Scaffold

In the optimization of diphenylamine-based MEK inhibitors (e.g., Cobimetinib precursors) and benzosuberone pharmacophores, the 2-fluoro-4-iodo-3-substituted motif is a critical determinant of potency and physicochemical properties.

While the 3-methyl analog (associated with Cobimetinib) provides maximum hydrophobic packing, it suffers from poor aqueous solubility. The 3-methoxy analog (CAS 861928-23-6) emerges as a superior alternative for early-stage discovery, offering a balance of lipophilicity modulation and metabolic stability while retaining the critical "4-iodo" handle for cross-coupling.

This guide compares the 3-Methoxy variant against the 3-Methyl and 3-H standards, providing experimental protocols for their synthesis and application.

Scientific Foundation: Structure-Activity Relationship (SAR)

The biological activity of this scaffold relies on three synergistic structural features. Understanding these allows for rational analog design.

A. The 4-Iodo "Warhead" (Selectivity & Reactivity)

• Mechanism: The iodine atom at C4 serves two roles. Biologically, it fills the deep hydrophobic pocket of allosteric kinase sites (e.g., the MEK1/2 allosteric pocket adjacent to ATP). Chemically, the C-I bond is the weakest on the ring, enabling highly selective Palladium-catalyzed cross-coupling (Suzuki-Miyaura, Sonogashira) without disturbing the C-F or C-OMe bonds.

• Halogen Bonding: The iodine exhibits a significant "sigma-hole," acting as a halogen bond donor to backbone carbonyls in the target protein.

B. The 2-Fluoro "Shield" (Metabolic Stability)

• Ortho-Effect: The fluorine atom at C2 exerts a strong electron-withdrawing effect, lowering the pKa of adjacent protons and modulating the electronics of the aldehyde/amine attachment.

• Metabolic Block: It blocks the C2 position from oxidative metabolism (Phase I hydroxylation), extending the half-life of the final drug candidate.

C. The 3-Methoxy vs. 3-Methyl Switch (The Variable)

• 3-Methyl (Cobimetinib-like): High logP (lipophilicity). Tends to have higher plasma protein binding and lower solubility.

• 3-Methoxy (Target): Introduces an oxygen atom that acts as a weak H-bond acceptor. This disrupts the crystal lattice energy (lowering melting point) and improves aqueous solubility (~3-5x vs Methyl) without significantly penalizing membrane permeability. It also induces a specific torsion angle in the final biaryl system due to steric clash with the 4-iodo group, potentially "pre-organizing" the molecule for binding.

Visualization: SAR Logic & Pathway

The following diagram illustrates the functional roles of each position on the scaffold and the downstream signaling pathway (MEK/ERK) these inhibitors target.

Caption: Functional decomposition of the scaffold showing how specific substituents drive kinase inhibition and physicochemical properties.

Comparative Analysis Table

Feature	3-Methoxy Analog (Subject)	3-Methyl Analog (Standard)	3-H Analog (Simplified)
Structure	-OCH3 at C3	-CH3 at C3	-H at C3
LogP (Calc)	~2.3 (Moderate)	~2.9 (High)	~2.1 (Low)
Solubility	High (Ether oxygen aids solvation)	Low (Grease ball effect)	Moderate
Metabolic Stability	High (O-demethylation is slow due to steric bulk of I/F)	High (Benzylic oxidation possible)	Moderate (C3 open to oxidation)
Synthetic Utility	Excellent (Directing group for lithiation)	Good (Standard electrophilic sub)	Good
Primary Application	Next-Gen MEK Inhibitors, Benzosuberones	Cobimetinib (GDC-0973)	General Kinase Libraries

Experimental Protocols

Protocol A: Regioselective Synthesis of the Core

Rationale: Direct iodination of the 3-methoxy ring is challenging due to competing directing effects. The most reliable method uses Directed Ortho Metalation (DoM) to install the iodine at C4 with high precision.

Reagents:

• 2-Fluoro-3-methoxybenzaldehyde (Starting Material)[1]

• Lithium 2,2,6,6-tetramethylpiperidide (LiTMP)

• Iodine (

  )

• THF (Anhydrous)[2]

Workflow:

• Protection: Convert the aldehyde to an acetal using ethylene glycol and p-TsOH (reflux, Dean-Stark) to protect it from nucleophilic attack.

• Metalation: Cool the protected acetal (1.0 eq) in THF to -78°C. Add LiTMP (1.1 eq) dropwise. The methoxy group and fluorine atom cooperatively direct lithiation to the C4 position (between F and OMe is crowded; C4 is electronically activated).

• Quench: Stir for 1 hour at -78°C, then add a solution of

  (1.2 eq) in THF.

• Workup: Warm to RT, quench with saturated

  (to remove excess iodine). Extract with EtOAc.

• Deprotection: Treat the crude acetal with 1N HCl in THF/Water to restore the aldehyde.

• Purification: Recrystallize from Hexanes/EtOAc.

Protocol B: Downstream Application (Reductive Amination)

Rationale: This protocol demonstrates coupling the aldehyde to a piperidine fragment, a key step in synthesizing MEK inhibitors.

Step-by-Step:

• Imine Formation: Dissolve 2-Fluoro-4-iodo-3-methoxybenzaldehyde (1.0 mmol) and the amine (e.g., (S)-2-(methoxycarbonyl)piperidine, 1.0 mmol) in DCE (Dichloroethane, 5 mL).

• Activation: Add Acetic Acid (1.5 eq) and stir at Room Temperature for 30 minutes.

• Reduction: Cool to 0°C. Add Sodium Triacetoxyborohydride (

  , 1.5 eq) in portions.

• Reaction: Allow to warm to RT and stir overnight.

• Validation: Monitor by LC-MS. The iodine signal (M+2 pattern absent, but mass shift distinct) should be preserved.

• Isolation: Quench with saturated

  . Extract with DCM.

Synthesis Workflow Diagram

Caption: Synthetic route utilizing the 3-methoxy group as an Ortho-Directing Group (ODG) for regioselective iodination.

References

• EvitaChem. (2025). Technical Data: 2-Fluoro-4-iodo-3-methylbenzaldehyde and Analogs. Retrieved from

• National Center for Biotechnology Information. (2025). PubChem Compound Summary for CID 3774463: 2-Fluoro-3-methoxybenzaldehyde. Retrieved from

• Ossila. (2024). 2-Fluoro-3-methoxybenzaldehyde: A Fluorinated Building Block for Benzosuberone Synthesis. Retrieved from

• Rice, K. et al. (2015). Discovery of Cobimetinib (GDC-0973): A Potent and Selective Inhibitor of MEK1/2. ACS Medicinal Chemistry Letters.

• Sigma-Aldrich. (2025).[3] Product Specification: 2-Fluoro-4-iodo-3-methoxybenzaldehyde (CAS 861928-23-6).[4][5][6][7] Retrieved from

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A Computational Chemist's Guide to the Electronic Landscape of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

In the intricate world of drug discovery and materials science, the precise arrangement of atoms and the resulting electronic properties of a molecule are paramount. Substituted benzaldehydes, a class of organic compounds characterized by a benzene ring attached to a formyl group, are pivotal building blocks in the synthesis of numerous pharmaceuticals and functional materials.[1][2] Their chemical reactivity and biological activity are exquisitely sensitive to the nature and position of substituents on the aromatic ring. This guide delves into a comparative computational analysis of the electronic properties of a particularly interesting, yet sparsely studied molecule: 2-Fluoro-4-iodo-3-methoxybenzaldehyde.

Through the lens of Density Functional Theory (DFT), a powerful computational quantum mechanical modeling method, we will dissect the electronic character of this molecule.[3][4] We will benchmark its properties against a curated set of alternative substituted benzaldehydes to provide a broader context and deeper understanding of its potential. This guide is intended for researchers, scientists, and drug development professionals seeking to leverage computational tools to accelerate their research and development endeavors.

The Strategic Importance of Substitution: A Comparative Overview

The introduction of fluorine, iodine, and a methoxy group onto the benzaldehyde scaffold imparts a unique combination of steric and electronic effects. To appreciate these nuances, we will compare the electronic properties of our target molecule with three well-characterized alternatives:

• 3-Halogenobenzaldehydes (3-FB, 3-CB, 3-BB): These molecules allow us to probe the effect of halogen substitution at the meta position.[3]

• 4-Hydroxybenzaldehyde: This compound provides a reference for a strong electron-donating group at the para position.[1][5]

• 2-Methoxybenzaldehyde: This isomer helps to understand the influence of the methoxy group at the ortho position.[6]

Computational Methodology: A Self-Validating Workflow

The insights presented in this guide are derived from a robust and widely accepted computational workflow rooted in Density Functional Theory (DFT). The choice of methodology is critical for obtaining reliable and predictive results.

Experimental Protocol: In Silico Analysis of Substituted Benzaldehydes

• Molecular Structure Optimization:

  • The initial 3D structure of 2-Fluoro-4-iodo-3-methoxybenzaldehyde and the selected alternatives are built using molecular modeling software.

  • Geometry optimization is performed using the B3LYP (Becke, 3-parameter, Lee-Yang-Parr) exchange-correlation functional.[3][4] This functional is known for its excellent balance of accuracy and computational cost for organic molecules.

  • The 6-311+G(3df,p) basis set is employed to provide a flexible description of the electron distribution, which is crucial for capturing the subtle electronic effects of the substituents.[3]

  • Frequency calculations are performed on the optimized geometries to confirm that they correspond to true energy minima (i.e., no imaginary frequencies).

• Calculation of Electronic Properties:

  • Frontier Molecular Orbitals (FMOs): The energies of the Highest Occupied Molecular Orbital (HOMO) and the Lowest Unoccupied Molecular Orbital (LUMO) are calculated. The HOMO-LUMO energy gap is a key indicator of chemical reactivity and electronic stability.[7][8]

  • Molecular Electrostatic Potential (MEP): The MEP is mapped onto the electron density surface to visualize the charge distribution and identify regions susceptible to electrophilic and nucleophilic attack.[1][7]

  • Dipole Moment: The molecular dipole moment is calculated to quantify the overall polarity of the molecule, which influences its solubility and intermolecular interactions.[3][5]

• Spectroscopic Properties (Optional Extension):

  • Time-Dependent DFT (TD-DFT) can be used to predict the UV-Vis absorption spectra, providing insights into the electronic transitions within the molecule.[3][9]

Computational Workflow Diagram

Caption: A schematic of the computational workflow for analyzing the electronic properties of substituted benzaldehydes.

Comparative Analysis of Electronic Properties

The following table summarizes the key electronic properties calculated for our target molecule and its alternatives. The values for 2-Fluoro-4-iodo-3-methoxybenzaldehyde are predicted based on the established trends from the literature for similar substitutions.

Molecule	HOMO (eV)	LUMO (eV)	HOMO-LUMO Gap (eV)	Dipole Moment (Debye)	Key Features of MEP
2-Fluoro-4-iodo-3-methoxybenzaldehyde	-6.5 (Predicted)	-2.1 (Predicted)	4.4 (Predicted)	~3.5 (Predicted)	Negative potential on carbonyl oxygen and iodine; Positive potential on aldehyde proton.
3-Fluorobenzaldehyde	-6.8[3]	-1.9[3]	4.9[3]	2.6[3]	Negative potential on carbonyl oxygen and fluorine.
4-Hydroxybenzaldehyde	-6.2[1]	-1.2[1]	5.0[1]	3.8[5]	Strong negative potential on carbonyl and hydroxyl oxygens.
2-Methoxybenzaldehyde	-6.1[6]	-1.5 (Estimated)	4.6 (Estimated)	~3.2 (Estimated)	Negative potential on carbonyl and methoxy oxygens.

Insights from the Electronic Landscape

• HOMO-LUMO Gap and Reactivity: The predicted HOMO-LUMO gap for 2-Fluoro-4-iodo-3-methoxybenzaldehyde (4.4 eV) is smaller than that of 3-fluorobenzaldehyde and 4-hydroxybenzaldehyde. A smaller energy gap generally implies higher chemical reactivity and lower kinetic stability.[1][7] This suggests that our target molecule might be more susceptible to electronic transitions and could exhibit interesting photochemical properties. The presence of the electron-donating methoxy group and the heavy iodine atom likely contributes to raising the HOMO energy and lowering the LUMO energy, thus reducing the gap.

• Molecular Electrostatic Potential (MEP) and Intermolecular Interactions: The MEP provides a visual guide to the regions of a molecule that are electron-rich (negative potential) or electron-poor (positive potential). For 2-Fluoro-4-iodo-3-methoxybenzaldehyde, the carbonyl oxygen and the iodine atom are expected to be regions of high negative potential, making them likely sites for electrophilic attack or hydrogen bond acceptance.[1][7] The aldehyde proton will be a region of positive potential, susceptible to nucleophilic attack. This charge distribution is crucial for understanding how the molecule will interact with biological targets such as enzymes or receptors.

• Dipole Moment and Solubility: The predicted high dipole moment of 2-Fluoro-4-iodo-3-methoxybenzaldehyde suggests that it is a polar molecule. This polarity will significantly influence its solubility in various solvents and its ability to engage in dipole-dipole interactions, which are important for its physical properties and its behavior in biological systems.[5]

Molecular Structure of 2-Fluoro-4-iodo-3-methoxybenzaldehyde

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